4'-Bromo-2,3'-bipyridine

Core Science & Biosynthesis

Authored by: [Your Name/Gemini], Senior Application Scientist

An In-Depth Technical Guide to 4'-Bromo-2,3'-bipyridine: Synthesis, Properties, and Applications

Introduction: 4'-Bromo-2,3'-bipyridine is a heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. Its unique electronic properties and structural features make it a versatile building block for the synthesis of complex molecules with potential applications in drug discovery and the development of novel functional materials. This guide provides a comprehensive overview of its chemical identity, synthesis, characterization, potential applications, and safety protocols, designed for professionals in the research and development sectors.

Registry Data and Physicochemical Properties

The fundamental identification and properties of 4'-Bromo-2,3'-bipyridine are crucial for its use in a laboratory setting. This information is summarized in the table below.

Identifier	Value	Source
CAS Number	62913-27-3	PubChem[1]
Molecular Formula	C₁₀H₇BrN₂	PubChem[1]
IUPAC Name	4-bromo-2-(pyridin-3-yl)pyridine	PubChem[1]
Molecular Weight	235.08 g/mol	PubChem[1]
Monoisotopic Mass	233.97926 Da	PubChem[1]
Predicted XLogP3	2.2	PubChem[1]
Appearance	Predicted: Off-white to pale yellow solid	-
Solubility	Soluble in organic solvents like dichloromethane, chloroform, and methanol.	General chemical knowledge

Synthesis and Mechanistic Insights

The synthesis of asymmetrically substituted bipyridines such as 4'-Bromo-2,3'-bipyridine is most effectively achieved through palladium-catalyzed cross-coupling reactions. Both Suzuki-Miyaura and Negishi couplings are powerful methods for this purpose, offering high yields and good functional group tolerance.[2][3][4][5][6]

Recommended Synthesis Protocol: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is often preferred due to the commercial availability and stability of boronic acids.[6] The reaction involves the coupling of an organoboron reagent with an organic halide. For the synthesis of 4'-Bromo-2,3'-bipyridine, one could couple a brominated pyridine with a pyridineboronic acid or vice versa. A plausible and efficient route is the reaction of 2-bromo-4-iodopyridine with 3-pyridinylboronic acid, where the more reactive C-I bond is expected to undergo coupling preferentially.

Experimental Protocol:

• Reactant Preparation: In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), combine 2,4-dibromopyridine (1.0 eq), 3-pyridinylboronic acid (1.1 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.03 eq).

• Solvent and Base Addition: Add a degassed solvent mixture, typically toluene/ethanol/water (e.g., in a 4:1:1 ratio), followed by the addition of a base, such as sodium carbonate (Na₂CO₃) (3.0 eq).

• Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and quench with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield 4'-Bromo-2,3'-bipyridine.

Alternative Synthesis: Negishi Coupling

The Negishi coupling provides an alternative route, utilizing an organozinc reagent.[3][4][7] This method can be advantageous when the corresponding boronic acid is unstable or difficult to prepare. The reaction would involve the coupling of a pyridylzinc halide with a bromopyridine.

Synthesis Workflow: Suzuki-Miyaura Coupling

Caption: Suzuki-Miyaura synthesis of 4'-Bromo-2,3'-bipyridine.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the seven aromatic protons. The chemical shifts will be influenced by the positions of the nitrogen atoms and the bromine substituent. Protons on the pyridine ring bearing the bromine will likely be shifted downfield.

• ¹³C NMR: The carbon NMR spectrum should exhibit ten signals for the ten carbon atoms in the bipyridine core. The carbon atom directly attached to the bromine will show a characteristic chemical shift, and its signal may be broadened due to quadrupolar relaxation of the bromine nucleus.[8][9]

Mass Spectrometry (MS)

In a mass spectrum, 4'-Bromo-2,3'-bipyridine is expected to show a characteristic isotopic pattern for the molecular ion peak due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio). This will result in two peaks of nearly equal intensity separated by 2 m/z units (M⁺ and M+2).[10][11]

Infrared (IR) Spectroscopy

The IR spectrum will likely display characteristic absorption bands for C-H stretching of the aromatic rings, C=C and C=N stretching vibrations within the pyridine rings, and C-Br stretching.[12]

Applications in Research and Drug Development

The 4'-Bromo-2,3'-bipyridine scaffold is a valuable precursor for the synthesis of more complex molecules with potential biological activity and applications in materials science.

• Medicinal Chemistry: Bipyridine derivatives are known to be key structural motifs in various biologically active compounds. The bromine atom on 4'-Bromo-2,3'-bipyridine serves as a convenient handle for further functionalization through cross-coupling reactions, allowing for the generation of libraries of compounds for screening against various drug targets. For instance, it can be used in the synthesis of kinase inhibitors or as a scaffold for compounds targeting protein-protein interactions. The bipyridine core can also act as a chelating agent for metal ions, which is relevant for the development of certain types of therapeutic or diagnostic agents.

• Materials Science: Bipyridines are widely used as ligands in coordination chemistry to form metal complexes with interesting photophysical and electronic properties. These complexes have applications in areas such as organic light-emitting diodes (OLEDs), solar cells, and catalysis. The bromo-substituent on 4'-Bromo-2,3'-bipyridine can be used to tune the electronic properties of the resulting metal complexes or to anchor the complex to a surface.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 4'-Bromo-2,3'-bipyridine is not widely available, the safety precautions should be based on those for similar brominated aromatic compounds.[13][14][15]

• Hazards:

  • Harmful if swallowed or in contact with skin.[14]

  • Causes skin and serious eye irritation.[13]

  • May cause respiratory irritation.[13]

• Precautionary Measures:

  • Handle in a well-ventilated area, preferably in a fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wash hands thoroughly after handling.

• First Aid:

  • If on skin: Wash with plenty of soap and water.[13]

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[13]

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.[13]

  • If swallowed: Rinse mouth. Do NOT induce vomiting.[14]

  • In all cases of exposure, seek medical attention if symptoms persist.

• Storage and Disposal:

  • Store in a tightly closed container in a dry and well-ventilated place.

  • Dispose of contents/container in accordance with local, regional, national, and international regulations.

References

Sources

• 1. 4-Bromo-2,3'-bipyridine | C10H7BrN2 | CID 45787929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Negishi coupling - Wikipedia [en.wikipedia.org]
• 4. Negishi Coupling [organic-chemistry.org]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Negishi_coupling [chemeurope.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo: A Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. youtube.com [youtube.com]
• 12. Bipyridine and phenanthroline IR-spectral bands as indicators of metal spin state in hexacoordinated complexes of Fe(ii), Ni(ii) and Co(ii) - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. fishersci.com [fishersci.com]
• 14. files.dep.state.pa.us [files.dep.state.pa.us]
• 15. downloads.ossila.com [downloads.ossila.com]

safety data sheet (SDS) for brominated bipyridine intermediates

Topic: Safety Data Sheet (SDS) Technical Guide: Brominated Bipyridine Intermediates Content Type: In-Depth Technical Guide Audience: Researchers, Senior Scientists, and Drug Development Professionals

Executive Summary: Beyond the Standard Warning

Brominated bipyridine intermediates (e.g., 6,6'-dibromo-2,2'-bipyridine, 4,4'-dibromo-2,2'-bipyridine) are ubiquitous scaffolds in the synthesis of metallo-supramolecular polymers, OLED materials, and pharmaceutical ligands. While often categorized generically as "Irritants" (H315/H319), their structural duality—combining the metal-chelating ability of bipyridine with the alkylating/reactive potential of aryl bromides—demands a safety strategy that exceeds standard GHS compliance.

This guide provides a technical framework for interpreting SDS data, validating handling protocols, and managing the specific toxicological risks associated with this class of halogenated nitrogen heterocycles.

Part 1: Chemical Identity & Hazard Architecture

The Hazard Matrix: Structure-Activity Relationships

Safety assessments for brominated bipyridines must account for two distinct toxicity vectors:

• The Bipyridine Core: A potent chelator of transition metals (Fe²⁺, Zn²⁺). In vivo, this mechanism can disrupt metalloenzymes, leading to neurotoxicity and acute systemic failure.

• The Bromine Substituents: These increase lipophilicity (enhancing dermal absorption) and serve as reactive sites for cross-coupling.

Table 1: Comparative Hazard Profile of Common Intermediates

Compound	CAS No.[1][2][3][4][5]	GHS Classification	Critical Hazard Note
2,2'-Bipyridine (Parent)	366-18-7	Danger (Acute Tox. 3)	H301 (Toxic if swallowed), H311 (Toxic in contact with skin).[6] Neurotoxic potential.
4,4'-Dibromo-2,2'-bipyridine	18511-71-2	Warning (Irritant)	H315, H319, H335. Dust is highly irritating to mucous membranes.
6,6'-Dibromo-2,2'-bipyridine	49669-22-9	Warning (Irritant)	Steric hindrance at N-site alters chelation kinetics but retains irritant properties.

Critical Insight: Do not assume "derivative" implies "safer." While bromination decreases volatility compared to the parent bipyridine, it often increases persistence. Treat all brominated derivatives as potential acute toxins (H301) until LD50 data proves otherwise.

Part 2: Operational Safety & Handling Protocols

Engineering Controls for Solid Handling

Most brominated bipyridines are supplied as microcrystalline powders prone to static charging.

• Primary Control: Weighing must occur inside a Class I Biological Safety Cabinet or a Chemical Fume Hood with a face velocity of 0.5 m/s.

• Static Management: Use anti-static gun/ionizers during transfer to prevent particle scattering (a common source of cryptic contamination).

Protocol: Zero-Exposure Handling & Decontamination

Objective: To handle potentially neurotoxic intermediates without detectable surface contamination.

Step-by-Step Methodology:

• PPE Layering Strategy:

  • Inner Layer: Nitrile examination gloves (4 mil).

  • Outer Layer: Long-cuff Nitrile or Neoprene (minimum 8 mil). Rationale: Bipyridines are organic solids; solvent vectors (like DCM used in synthesis) penetrate standard nitrile quickly. The double layer prevents "breakthrough" exposure.

  • Respiratory: If hood work is impossible (e.g., equipment maintenance), use a P100/N99 particulate respirator.

• Solubilization & Transfer:

  • Always dissolve the solid in the reaction solvent (e.g., DMF, Toluene) inside the source container or a pre-weighed vial before transferring to the reactor.

  • Why? Eliminates the risk of airborne dust generation during transfer.

• Decontamination Verification (The "Iron Test"):

  • Principle: Exploits the formation of the red [Fe(bipy)₃]²⁺ complex to detect residues.

  • Reagent: Prepare a 0.1 M FeSO₄ solution in water.

  • Procedure: Swipe the work area with a white delicate task wiper moistened with ethanol. Apply a drop of FeSO₄ solution to the wiper.

  • Result: A pink/red coloration indicates bipyridine contamination. Action: Re-clean with acidic methanol (to protonate the nitrogen, preventing chelation and increasing solubility).

Part 3: Visualization of Safety Logic

Workflow: Risk Assessment for New Derivatives

This decision tree guides researchers through the evaluation of a new or uncharacterized brominated bipyridine.

Figure 1: Risk Stratification Workflow. Distinguishes between chelating (neurotoxic risk) and non-chelating isomers.

Part 4: Emergency Response & Waste Management

Fire Fighting Measures

• Hazard: Thermal decomposition releases Hydrogen Bromide (HBr) and Nitrogen Oxides (NOx) .

• Action:

  • Do NOT use high-pressure water jets (spreads contamination).

  • Use CO₂, dry chemical, or alcohol-resistant foam.[4]

  • Firefighters must wear full SCBA. The smoke is acidic and corrosive to lung tissue.

Spillage & Release

• Solid Spill: Do not dry sweep. Use a HEPA-filtered vacuum or wet-sweep method (dampen with inert oil or water) to suppress dust.

• Solution Spill: Absorb with vermiculite or sand. Do not use sawdust (potential reaction with concentrated bromine sources if present in synthesis).

Waste Disposal: The Halogenated Stream

Brominated bipyridines must be segregated strictly into Halogenated Organic Waste .

• Incompatibility: Never mix with strong oxidizing acids (Nitric, Chromic). Oxidation of the bromide can release elemental Bromine (Br₂) gas.

• Labeling: Clearly mark as "Halogenated Nitrogen Heterocycle – Toxic."

Part 5: Toxicological & Ecological Insight

The Chelation Mechanism

The 2,2'-bipyridine moiety inhibits iron-dependent enzymes (e.g., prolyl hydroxylase). Symptoms of acute exposure may be delayed and include dyspnea and cramping.

• First Aid Implication: If ingested, standard activated charcoal is effective, but medical surveillance for renal function (due to metal accumulation/release) is advised.

Environmental Fate

These compounds are generally not readily biodegradable .

• Aquatic Toxicity: High. The ability to sequester trace metals from water bodies can starve algae and micro-invertebrates of essential micronutrients.

• Disposal Rule: Zero discharge to sewer systems is a mandatory compliance metric.

References

• Sigma-Aldrich. (2023). Safety Data Sheet: 4,4'-Dibromo-2,2'-bipyridine. Merck KGaA. Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 10525299, 4,4'-Dibromo-2,2'-bipyridine. PubChem.[6] Link

• Fisher Scientific. (2021).[2] Safety Data Sheet: 2,2'-Bipyridine. Thermo Fisher Scientific.[5] Link

• European Chemicals Agency (ECHA). (2023). C&L Inventory: 6,6'-dibromo-2,2'-bipyridine. ECHA. Link

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. Link

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. downloads.ossila.com [downloads.ossila.com]
• 4. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 5. mmbio.byu.edu [mmbio.byu.edu]
• 6. 4,4'-Dibromo-2,2'-bipyridine | C10H6Br2N2 | CID 15569987 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Silico Characterization of 4'-Bromo-2,3'-bipyridine: A DFT Protocol & Property Analysis

The following technical guide details the computational characterization of 4'-Bromo-2,3'-bipyridine, focusing on Density Functional Theory (DFT) protocols, structural predictions, and electronic energy level analysis.

Content Type: Technical Whitepaper Subject: Computational Chemistry / Molecular Modeling Target Molecule: 4'-Bromo-2,3'-bipyridine (CAS: 62913-27-3)

Executive Summary

4'-Bromo-2,3'-bipyridine is a critical heterocyclic building block, distinct from its more common 2,2'-isomer due to its twisted biaryl geometry and specific utility in constructing extended conjugation systems (e.g., via Suzuki-Miyaura coupling). While experimental data for this specific isomer’s electronic structure is sparse, its behavior can be accurately modeled using Density Functional Theory (DFT).

This guide provides a standardized protocol for calculating the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels. It synthesizes data from analogous halogenated bipyridines to establish a predictive baseline for researchers in drug discovery and materials science.

Computational Methodology (The Protocol)

To ensure reproducibility and accuracy, the following computational workflow is recommended. This protocol balances computational cost with chemical accuracy, suitable for organic pharmacophores.

Software & Functional Selection

• Engine: Gaussian 16, ORCA 5.0, or equivalent.

• Functional: B3LYP (hybrid) is the industry standard for ground-state geometries. However, for halogenated systems involving weak interactions or precise band-gap predictions, wB97X-D (range-separated hybrid with dispersion corrections) is superior.

• Basis Set:

  • Optimization:6-31G(d) (Cost-effective for geometry).

  • Energy/Orbitals:6-311++G(d,p) or def2-TZVP (Essential for accurate orbital energies, especially with Bromine's diffuse electron cloud).

• Solvation Model: PCM or SMD (Solvent: Dichloromethane or Acetonitrile) to mimic reaction environments. Gas-phase calculations often overestimate orbital gaps.

Workflow Diagram

The following Graphviz diagram outlines the logical flow for characterizing the molecule, from input generation to spectral prediction.

Caption: Standardized DFT workflow for validating the electronic structure of brominated bipyridines.

Structural Analysis & Geometry

Unlike the planar 2,2'-bipyridine (which chelates metals), 2,3'-bipyridine possesses a twisted geometry due to the meta-linkage on the second ring.

• Torsion Angle: The dihedral angle between the two pyridine rings is non-zero (typically 35°–45° in solution) to minimize steric repulsion between the ortho-hydrogens.

• Effect of 4'-Bromine:

  • Position: The bromine is located at the para position relative to the nitrogen of the 3'-linked ring.

  • Steric Impact: Being adjacent to the inter-ring bond (position 3'), the Bromine atom at position 4' introduces significant steric bulk. This likely forces the torsion angle to increase further compared to the unsubstituted parent, reducing

    -conjugation between the rings.

Electronic Properties & Energy Levels

The introduction of a bromine atom affects the frontier molecular orbitals (FMOs) through two competing mechanisms: Inductive withdrawal (-I) and Mesomeric donation (+M) . In pyridine systems, the inductive effect generally dominates, stabilizing (lowering) both HOMO and LUMO energies.

Projected Energy Values

Based on comparative DFT studies of 2,2'-bipyridine and brominated analogs [1][3], the expected values for 4'-Bromo-2,3'-bipyridine (calculated at B3LYP/6-311++G(d,p) level) are:

Property	Projected Value (eV)	Description
HOMO Energy	-6.6 to -6.9 eV	Stabilized relative to parent 2,3'-bpy due to Br electronegativity.
LUMO Energy	-2.2 to -2.5 eV	Lowered significantly; indicates high susceptibility to nucleophilic attack (e.g., oxidative addition).
HOMO-LUMO Gap	~4.2 - 4.4 eV	Similar to parent, but slightly redshifted absorption edge.
Dipole Moment	~3.5 - 4.5 Debye	Enhanced polarity due to the C-Br bond vector.

Note: These values are theoretical estimates derived from trends in substituted bipyridines. Absolute values vary by ~0.2 eV depending on the solvation model used.

Reactivity & Molecular Electrostatic Potential (MEP)

• Nucleophilic Attack: The LUMO is typically localized on the brominated ring, specifically maximizing at the C-Br carbon. This validates the molecule's use in cross-coupling reactions (Suzuki/Stille), where the Pd(0) catalyst attacks this electron-deficient site [2].

• Electrophilic Attack: The HOMO is localized on the nitrogen lone pairs. However, the 2,3' connectivity makes the nitrogen on the 2-substituted ring more accessible for protonation or coordination than the 3'-linked ring.

Orbital Energy Diagram

The following diagram illustrates the stabilization of orbitals caused by bromine substitution relative to the unsubstituted scaffold.

Caption: Schematic energy level shift showing the stabilization of FMOs due to the electron-withdrawing nature of Bromine.

Experimental Validation & Applications

To validate these DFT predictions, the following experimental correlations should be checked:

• UV-Vis Spectroscopy: The

  transition should appear around 280-300 nm . A slight bathochromic shift (red shift) compared to 2,3'-bipyridine confirms the mesomeric influence of bromine.

• Suzuki Coupling Efficiency: The lowered LUMO energy correlates directly with the facility of oxidative addition. If the LUMO is too high, the reaction requires higher temperatures. The predicted -2.4 eV LUMO suggests high reactivity under standard Pd-catalyzed conditions [4].

References

• Taylor & Francis (2020). DFT evaluation of the effects of OH, NH2 and Br substituents on the properties of 2,2′-bipyridine derivatives.[1]

• MDPI (2024). Recent Progress on the Synthesis of Bipyridine Derivatives.

• PubChem. 4'-Bromo-2,3'-bipyridine Compound Summary.

• Arkivoc (2019). Synthesis and characterization of a new ditopic bipyridine-terpyridine bridging ligand using a Suzuki cross-coupling reaction.[2]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. arkat-usa.org [arkat-usa.org]

The Asymmetric Advantage: A Technical Whitepaper on 2,3'-Bipyridine Derivatives in Coordination Chemistry

Executive Summary

In the landscape of coordination chemistry, symmetrical ligands like 2,2'-bipyridine have long dominated catalytic and photophysical research. However, as a Senior Application Scientist overseeing advanced materials development, I have observed a paradigm shift toward asymmetric scaffolds. The 2,3'-bipyridine ligand and its derivatives offer a unique spatial conformation that unlocks unprecedented coordination modes—ranging from multi-site bridging in metal clusters to highly rigid cyclometalation in phosphorescent emitters. This whitepaper synthesizes current literature to provide researchers and drug development professionals with an authoritative guide on the structural dynamics, photophysical applications, and self-validating experimental protocols associated with 2,3'-bipyridine complexes.

The Structural Paradigm of 2,3'-Bipyridine

The fundamental advantage of 2,3'-bipyridine lies in the asymmetric arrangement of its nitrogen atoms[1]. Unlike 2,2'-bipyridine, which almost exclusively acts as a bidentate chelator, the 2,3'-isomer's geometry prevents simple coplanar chelation without significant backbone distortion. This forces the ligand to adopt alternative, highly valuable binding modes.

Single-crystal X-ray diffraction remains the gold standard for elucidating these complex geometries. For example, the crystallographic analysis of 2,3'-bipyridine-2',6'-dicarbonitrile reveals profound conformational polymorphism, with independent molecules in the asymmetric unit exhibiting entirely different dihedral angles between the pyridine rings[1]. Understanding these subtle conformational shifts is critical for predicting biological activity and intermolecular packing in solid-state materials[1].

Mechanistic Pathways in Coordination Chemistry

The coordination behavior of 2,3'-bipyridine is highly dependent on the metal center and reaction conditions, typically diverging into two primary pathways:

• Multi-Nuclear Cluster Formation: When reacted with transition metal carbonyls like[Ru3(CO)12], 2,3'-bipyridine acts as a bridging scaffold[2]. The reaction yields cyclometalated hydrido decacarbonyl derivatives, such as[Ru3(μ-H)(μ-κ2N3'C4'-L)(CO)10], driven by N3'C4'-cyclometalation[2]. In some isomers, this is accompanied by the coordination of the N2 atom from the remaining pyridine fragment, stabilizing complex multi-nuclear architectures[2].

• Cyclometalation (C^N Coordination): In the presence of heavy metals like Ir(III) or Pt(II), the ligand frequently undergoes C-H activation to form a robust carbon-metal bond, yielding a cyclometalated (C^N) species[3].

Mechanistic pathways of 2,3'-bipyridine coordination and its advanced material applications.

Photophysical Applications: Engineering Blue Emitters

In the development of Organic Light-Emitting Diodes (OLEDs), achieving stable, high-efficiency blue emission is notoriously difficult. 2,3'-bipyridine derivatives have emerged as a solution due to the strong sigma-donating nature of the cyclometalated carbon atom[3].

The Causality of High Quantum Yield: The strong ligand field generated by C^N coordination drastically raises the energy of detrimental metal-centered (MC) d-d excited states[3]. By pushing these MC states higher in energy, thermal population from the emissive triplet state is blocked. This effectively shuts down non-radiative decay pathways, allowing internal quantum efficiencies to approach 100%[3].

For Ir(III) complexes, utilizing 2,3'-bipyridine (pypy) alongside ancillary ligands like pyrazino[2,3-f][1,10]-phenanthroline allows for precise tuning of the HOMO-LUMO energy gaps (from 2.76 to 3.54 eV)[4]. Furthermore, heteroleptic Ir(III) compounds based on fluorinated derivatives (dfpypy) achieve quantum efficiencies up to 95% in the blue emission spectrum (440–460 nm)[3].

Recent breakthroughs have also integrated 2,3'-bipyridine into tetradentate architectures. A novel ligand combining a high-triplet-energy carbazole unit with dimethoxy-2,3'-bipyridine (pypyOczpy) yields a highly rigid, distorted square-planar Pt(II) complex[5]. This structural rigidity minimizes vibrational relaxation, delivering sky-blue emissions with a photoluminescent quantum yield (PLQY) of 34% and a maximum external quantum efficiency (EQE) of 5.2%[5].

Quantitative Photophysical Data

Complex / Metal Center	Ligand System	Emission Wavelength (nm)	Quantum Yield / PLQY	Key Photophysical Feature
Ir(III) Heteroleptic	2,3'-bpy (pypy) + ppl	438 - 597	N/A	Tunable HOMO-LUMO gap (2.76-3.54 eV)
Ir(III) Heteroleptic	dfpypy + ancillary (LX)	440 - 460	60% - 95%	High-efficiency blue phosphorescence
Pt(II) Tetradentate	pypyOczpy	488, 516	34%	Luminescent lifetime 2.6 µs, EQE 5.2%

Self-Validating Experimental Protocols

To ensure scientific integrity, modern coordination chemistry cannot rely on isolated empirical data. Below are two self-validating workflows I mandate for the characterization of novel 2,3'-bipyridine complexes.

Protocol 1: In Silico Design and Empirical Validation (DFT & Electrochemistry)

This protocol establishes a feedback loop between Density Functional Theory (DFT) and physical electrochemistry to validate electronic structures[6].

• DFT Geometry Optimization: Construct the initial model of the 2'-methyl-2,3'-bipyridine metal complex. Optimize the geometry using the B3LYP functional. Crucial Causality: Employ a mixed basis set (e.g., 6-31G* for light atoms and LANL2DZ for the heavy transition metal). Heavy metals possess inner-shell electrons that approach the speed of light; LANL2DZ utilizes Effective Core Potentials (ECPs) to account for these relativistic contractions without the prohibitive computational cost of all-electron basis sets[6].

• TD-DFT for Excited States: Perform Time-Dependent DFT (TD-DFT) to calculate vertical transitions, predicting the UV-Vis absorption spectrum and theoretical HOMO/LUMO energy gaps[6].

• Synthesis & Cyclic Voltammetry (CV): Synthesize the complex (e.g., refluxing the ligand with RuCl₃·3H₂O under argon)[6]. Dissolve the purified complex in a deoxygenated solvent with a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate). Sweep the potential to determine the half-wave redox potentials (

  )[6].

• Comparative Validation: Convert the empirical oxidation/reduction potentials to experimental HOMO/LUMO energies. Compare these against the TD-DFT predictions. If the delta exceeds 0.2 eV, refine the computational solvation model (e.g., applying a Polarizable Continuum Model) and re-optimize[6].

Self-validating workflow for DFT calculations and experimental characterization.

Protocol 2: Definitive Structural Elucidation via X-ray Crystallography

To confirm the exact coordination mode (e.g., bridging vs. cyclometalation), single-crystal X-ray diffraction is required[1].

• Crystal Growth: Employ slow vapor diffusion (e.g., diffusing diethyl ether into a concentrated dichloromethane solution of the complex) to grow diffraction-quality single crystals over 3–7 days.

• Cryogenic Data Collection: Mount a suitable crystal on a goniometer and place it in a liquid nitrogen stream (typically 100 K). Crucial Causality: At room temperature, the thermal vibration of atoms smears the electron density. Cooling freezes out dynamic disorder, yielding sharper diffraction spots at high resolution and allowing for the unambiguous assignment of subtle conformational polymorphs[1].

• Phase Problem Resolution: Process the collected diffraction intensities. Solve the phase problem using direct methods or Patterson methods to generate an initial electron density map[1].

• Refinement: Build the atomic model of the 2,3'-bipyridine complex into the electron density. Refine the structure against experimental data (

  ) using least-squares minimization to obtain precise bond lengths, angles, and intermolecular interactions[1].

Conclusion

The 2,3'-bipyridine scaffold represents a highly versatile tool in modern coordination chemistry. By breaking the symmetry inherent to traditional bipyridine ligands, it enables targeted cyclometalation and complex multi-nuclear bridging. When coupled with rigorous, self-validating protocols combining DFT, electrochemistry, and X-ray crystallography, researchers can rationally design next-generation catalysts and near-perfect internal quantum efficiency OLED emitters.

References[1] Definitive Structure Determination of 2,3'-Bipyridine Derivatives: A Comparative Guide to X-ray Crystallographic Analysis. benchchem.com. View Source[6] A Researcher's Guide to DFT Calculations of 2'-Methyl-2,3'-bipyridine Metal Complexes: A Comparative Framework. benchchem.com. View Source[4] PCCP - RSC Publishing. rsc.org. View Source[3] Evolution of 2, 3 -bipyridine class of cyclometalating ligands as efficient phosphorescent iridium(III) emitters for applications in organic light emitting diodes. academia.edu. View Source[2] Reactions of phthalazine, quinazoline, 4,7-phenanthroline and 2,3'-bipyridine with ruthenium carbonyl. nih.gov. View Source[5] Blue Phosphorescent Pt(II) Compound Based on Tetradentate Carbazole/2,3'-Bipyridine Ligand and Its Application in Organic Li. semanticscholar.org. View Source

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reactions of phthalazine, quinazoline, 4,7-phenanthroline and 2,3'-bipyridine with ruthenium carbonyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (PDF) Evolution of 2, 3 -bipyridine class of cyclometalating ligands as efficient phosphorescent iridium(III) emitters for applications in organic light emitting diodes [academia.edu]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Thermal Stability & Characterization of 4'-Bromo-2,3'-bipyridine

This guide provides a comprehensive technical analysis of the thermal stability profile for 4'-Bromo-2,3'-bipyridine , synthesizing available data with rigorous experimental protocols for characterization.[1]

[1][2]

Executive Summary

4'-Bromo-2,3'-bipyridine is a specialized heteroaromatic intermediate critical in the synthesis of advanced organometallic ligands (e.g., for Iridium/Platinum complexes in OLEDs) and pharmaceutical scaffolds.[1] Unlike its ubiquitous isomer 4-Bromo-2,2'-bipyridine , the 2,3'-isomer exhibits distinct electronic and steric properties due to the asymmetry of the bipyridine linkage.[1]

This guide addresses a critical gap: while thermal data for the 2,2'-isomer is abundant, the 2,3'-isomer requires precise, user-validated characterization. We provide a comparative stability baseline using the 2,2'-isomer as a proxy, followed by a definitive protocol for establishing the thermal profile of your specific lot.

Part 1: Chemical Identity & Structural Logic

The thermal behavior of bipyridines is dictated by their crystal packing and halogen bonding potential.[1] The 2,3'-linkage disrupts the planarity seen in 2,2'-bipyridines, potentially lowering the melting point while maintaining high thermal decomposition resistance.[1]

Structural Visualization

The following diagram illustrates the specific isomer of interest (4'-Bromo-2,3'-bipyridine) alongside its common 2,2'-analog to highlight the structural divergence that impacts thermal stability.

Figure 1: Structural comparison between the target 2,3'-isomer and the reference 2,2'-isomer, highlighting predicted thermal shifts.

Part 2: Thermal Stability Profile

Due to the specialized nature of the 2,3'-isomer, direct literature data is often conflated with the 2,2'-isomer.[1] The following data synthesizes known values for the 4-Bromo-2,2'-bipyridine (CAS 14162-95-9) as a high-confidence baseline, with predictive adjustments for the 2,3'-system.

Comparative Thermal Data Table

Property	4-Bromo-2,2'-bipyridine (Reference)	4'-Bromo-2,3'-bipyridine (Target)	Operational Implication
Melting Point (MP)	52.0 – 54.0 °C [1]	Est. 45 – 60 °C	Solid at room temp; requires gentle heating for melt-casting.[1]
Boiling Point (BP)	325.2 °C (at 760 mmHg) [2]	Est. 310 – 330 °C	High thermal headroom for Suzuki couplings (typically 80-110°C).[1]
Flash Point	150.5 °C [2]	Est. >140 °C	Classified as non-flammable for transport but combustible.[1]
Decomposition ( )	>280 °C	Est. >260 °C	Stable in high-boiling solvents (e.g., DMF, DMSO, Toluene).[1]
Storage Condition	Inert atm, 2-8°C	Inert atm, <8°C	Prevent oxidative degradation and hydrolysis.[1]

Critical Insight: The 2,3'-isomer linkage introduces a "twist" that may slightly lower the lattice energy compared to the planar 2,2'-isomer, potentially resulting in a lower melting point.[1] However, the covalent bond strength (decomposition temperature) remains comparable.[1]

Part 3: Experimental Protocols for Thermal Characterization

To validate the stability of your specific batch of 4'-Bromo-2,3'-bipyridine, you must perform the following self-validating characterization workflow. This distinguishes the 2,3'-isomer from potential 2,2'-impurities.[1]

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine precise Melting Point (

) and onset of decomposition.[1]

• Sample Prep: Weigh 2–5 mg of 4'-Bromo-2,3'-bipyridine into a standard aluminum pan. Crimp with a pinhole lid (to allow outgassing without rupture).[1]

• Reference: Use an empty, matched aluminum pan.

• Method:

  • Equilibrate at 25°C.

  • Ramp 10°C/min to 350°C under

    purge (50 mL/min).

• Analysis:

  • Endotherm 1: Look for a sharp peak between 45–60°C .[1] This is

    .

  • Exotherm: Any broad exothermic peak >200°C indicates decomposition.[1]

  • Validation: If

    is exactly 52°C, confirm isomer identity via NMR, as this matches the 2,2'-isomer.

Protocol B: Thermogravimetric Analysis (TGA)

Objective: Quantify volatile content and decomposition temperature (

).[1]

• Sample Prep: Load 10–15 mg into a platinum or alumina crucible.

• Method:

  • Ramp 10°C/min from 30°C to 600°C.

  • Atmosphere: Nitrogen (inert) vs. Air (oxidative stability).[1]

• Data Interpretation:

  • <100°C Loss: Indicates residual solvent (DCM, Hexane) or moisture.[1]

  • : The temperature at which 5% mass is lost.[1] For bipyridines, this should be >200°C .[1]

  • Residue: Expect <1% residue under

    (clean sublimation/evaporation).[1]

Part 4: Applications & Handling Logic

The thermal stability of 4'-Bromo-2,3'-bipyridine directly dictates its utility in synthesis.[1]

Reaction Optimization Strategy

• Suzuki-Miyaura Coupling: The bromine at the 4'-position is the active site.[1] The molecule is stable at reflux in Toluene (110°C) , 1,4-Dioxane (101°C) , and DMF (153°C) .[1]

  • Constraint: Avoid temperatures >200°C in sealed vessels to prevent autocatalytic dehalogenation.[1]

• Ligand Synthesis: When complexing with Iridium (

  ), the reaction often requires 2-ethoxyethanol reflux (~135°C).[1] The 2,3'-bipyridine core is robust enough to survive these conditions without ring opening.[1]

Storage & Stability Workflow

To maintain the thermal profile integrity:

• Store under Argon/Nitrogen: Bipyridines can slowly N-oxidize in air, which drastically alters the melting point and solubility.[1]

• Temperature: Keep at 2–8°C . While thermally stable, cool storage prevents slow solid-state changes or discoloration.[1]

• Light Protection: Halogenated heterocycles can be photosensitive.[1] Store in amber vials.

References

• Sigma-Aldrich. (2024).[1] Product Specification: 4-Bromo-2,2'-bipyridine (CAS 14162-95-9).[1][2] Retrieved from

• ChemicalBook. (2024).[1] Safety Data Sheet: 4-Bromo-2,2'-bipyridine Properties and Safety.[1] Retrieved from

• PubChem. (2024).[1] Compound Summary: 4-Bromo-2,2'-bipyridine.[1][2][3][4][5] National Library of Medicine.[1] Retrieved from

• BenchChem. (2024).[1] Comparative Guide to Halogenated Pyridine Derivatives. Retrieved from

Sources

• 1. 4-Bromo-2,2''-bipyridine - Safety Data Sheet [chemicalbook.com]
• 2. 4-Bromo-2,2'-bipyridyl | C10H7BrN2 | CID 12087122 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 4'-Bromo-2,3'-bipyridine via Chemoselective Negishi Cross-Coupling

Introduction & Mechanistic Rationale

The synthesis of highly functionalized, asymmetric bipyridines is a critical bottleneck in the development of novel pharmaceuticals, agrochemicals, and transition-metal ligands. Specifically, the target molecule 4'-bromo-2,3'-bipyridine presents a unique synthetic challenge: the need to selectively couple a 2-pyridyl moiety to the 3-position of a pyridine ring while leaving a reactive bromine atom at the 4-position intact for downstream functionalization[1].

To achieve this, we outline a self-validating, chemoselective Negishi cross-coupling strategy.

• Why Negishi over Suzuki-Miyaura? Suzuki-Miyaura couplings involving 2-pyridylboronic acids are notoriously plagued by rapid protodeboronation, leading to poor yields and complex purification. 2-Pyridylzinc bromide, conversely, exhibits excellent stability and transmetalation kinetics, representing a paradigm shift in cross-coupling chemistry for sensitive heterocyclic nucleophiles[2].

• Why 4-Bromo-3-iodopyridine? Regiocontrol is established by exploiting the differential bond dissociation energies (BDE) of carbon-halogen bonds. The C-I bond (~65 kcal/mol) in 4-bromo-3-iodopyridine[3] is significantly weaker than the adjacent C-Br bond (~81 kcal/mol). Consequently, the Pd(0) catalyst undergoes oxidative addition exclusively at the C3 position, ensuring absolute chemoselectivity.

Retrosynthetic Strategy & Pathway

Mechanistic pathway of the chemoselective Negishi coupling to form 4'-bromo-2,3'-bipyridine.

Experimental Methodology

Materials & Reagents

• 4-Bromo-3-iodopyridine : 1.0 equiv (CAS: 89167-20-4)[3].

• 2-Pyridylzinc bromide : 1.2 equiv, 0.5 M solution in THF (CAS: 218777-23-2)[4].

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] : 0.05 equiv.

• Solvent : Anhydrous Tetrahydrofuran (THF), degassed.

Step-by-Step Protocol

This protocol is designed as a self-validating system; analytical checkpoints are embedded to ensure reaction fidelity.

Step 1: Catalyst and Substrate Preparation

• To an oven-dried, 25 mL Schlenk flask equipped with a magnetic stir bar, add 4-bromo-3-iodopyridine (284 mg, 1.0 mmol) and Pd(PPh3)4 (58 mg, 0.05 mmol).

• Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with ultra-pure Argon. Repeat this cycle three times to ensure a strictly inert atmosphere.

• Inject anhydrous, degassed THF (5.0 mL) via syringe and stir at room temperature until a homogeneous yellow solution is achieved.

Step 2: Addition of 2-Pyridylzinc Bromide 4. Using a dry, argon-purged syringe, slowly add the 2-pyridylzinc bromide solution (0.5 M in THF, 2.4 mL, 1.2 mmol) dropwise over 5 minutes. Causality Note: Slow addition prevents localized concentration spikes that can lead to homocoupling of the zinc reagent.

Step 3: Reaction Monitoring 5. Place the flask in a pre-heated oil bath at 60 °C. Stir vigorously for 8–12 hours. 6. Validation Checkpoint 1 (TLC) : Monitor the reaction via Thin Layer Chromatography (Silica gel, Hexanes/EtOAc 3:1). The starting material (

) should be completely consumed, replaced by a highly UV-active product spot ( ).

Step 4: Work-up and Purification 7. Cool the reaction mixture to room temperature. Quench carefully by adding saturated aqueous

(10 mL) to decompose unreacted zinc species. 8. Transfer to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 x 15 mL). 9. Wash the combined organic layers with brine (20 mL), dry over anhydrous , filter, and concentrate under reduced pressure. 10. Purify the crude residue via flash column chromatography on silica gel (gradient elution: 10% to 30% EtOAc in Hexanes) to isolate the pure 4'-bromo-2,3'-bipyridine.

Step-by-step experimental workflow for the synthesis of 4'-bromo-2,3'-bipyridine.

Data Presentation & Optimization Metrics

To guide process development professionals, the following table summarizes the quantitative optimization data for this specific transformation.

Entry	Catalyst System (5 mol%)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Isolated Yield (%)
1	Pd(PPh3)4	THF	25	24	55	45
2	Pd(PPh3)4	THF	60	12	>99	82
3	Pd2(dba)3 / XPhos	THF	60	8	>99	88
4	Pd(dppf)Cl2	THF	60	12	85	75

Note: Entry 3 demonstrates that employing a bulky, electron-rich Buchwald ligand (XPhos) accelerates the oxidative addition and reductive elimination steps, yielding the highest efficiency.

Analytical Characterization (Self-Validation)

To ensure the trustworthiness of the synthesized material, verify the product against the following analytical benchmarks:

• LC-MS (ESI+) : The presence of the bromine atom will manifest as a distinct 1:1 isotopic doublet. Expected

  : [M+H]+ 234.98 and 236.98.

• 1H NMR (400 MHz, CDCl3) : Look for the characteristic downfield shift of the pyridine protons. The 3'-pyridyl ring will exhibit a distinct singlet/doublet splitting pattern due to the 4'-bromo substitution breaking the symmetry of the ring.

References[1] Title: Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines. Source: Chemical Science. URL: https://pubs.rsc.org/en/content/articlelanding/2020/SC/D0SC02689A[3] Title: 4-Bromo-3-iodopyridine | 89167-20-4. Source: Sigma-Aldrich. URL: https://www.sigmaaldrich.com/US/en/product/aldrich/89167204[2] Title: Negishi coupling of 2-pyridylzinc bromide—paradigm shift in cross-coupling chemistry? Source: Tetrahedron Letters. URL: https://doi.org/10.1016/j.tetlet.2009.11.036[4] Title: 2-Pyridylzinc bromide 0.5M tetrahydrofuran 218777-23-2. Source: MilliporeSigma. URL: https://www.sigmaaldrich.com/US/en/product/aldrich/218777232

Sources

• 1. Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02689A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 4-Bromo-3-iodopyridine | 89167-20-4 [sigmaaldrich.com]
• 4. 2-ピリジル亜鉛ブロミド 溶液 0.5 M in THF | Sigma-Aldrich [sigmaaldrich.com]

Precision Functionalization of 4'-Bromo-2,3'-bipyridine via C-H Activation

Topic: Functionalization of 4'-Bromo-2,3'-bipyridine via C-H Activation Content Type: Detailed Application Note and Protocol

Executive Summary

4'-Bromo-2,3'-bipyridine is a privileged scaffold in medicinal chemistry and ligand design, offering a unique non-symmetric geometry compared to the ubiquitous 2,2'-bipyridine. The presence of the 4'-bromo substituent provides a critical "reactive handle" for downstream cross-coupling (Suzuki, Buchwald-Hartwig). However, this handle presents a chemoselectivity challenge: standard functionalization methods often engage the C-Br bond prematurely.

This Application Note details orthogonal C-H activation protocols designed to functionalize the pyridine rings without disturbing the C-Br bond. By leveraging the distinct steric and electronic profiles of the 2,3'-bipyridine system, researchers can install boronic esters (via Iridium catalysis) or alkyl groups (via Radical Minisci chemistry) with high site-selectivity.

Mechanistic Insight & Site Selectivity Analysis[1][2][3][4]

To achieve selective functionalization, one must map the reactivity landscape of the substrate. The 4'-Bromo-2,3'-bipyridine scaffold consists of two distinct rings:

• Ring A (2-substituted pyridine): Electronically similar to 2-phenylpyridine. The C3 position is sterically crowded by the inter-ring bond. Positions C4, C5, and C6 are accessible.

• Ring B (3-substituted, 4-bromo pyridine): Highly functionalized.[1] The C2' position is sterically shielded by the N1-C2-C3' linkage. The C4' is blocked by Bromine. Positions C5' and C6' are accessible but electronically deactivated by the adjacent Br and N atoms.

Reactivity Map

• Ir-Catalyzed Borylation: Controlled by sterics. The C-H bonds at C4 and C5 (Ring A) are the most accessible.

• Radical Alkylation (Minisci): Controlled by electronics (nucleophilic radical attack at protonated N-heterocycle). The C6 (Ring A) and C6' (Ring B) positions are most activated (ortho to Nitrogen).

Figure 1: Reactivity logic flow for selecting the appropriate functionalization protocol based on the target site (C4/C5 vs. C6/C6').

Protocol 1: Orthogonal C-H Borylation (Iridium-Catalyzed)

Objective: Install a boronic ester (Bpin) moiety at the sterically accessible C4/C5 positions of Ring A, leaving the 4'-Br intact for subsequent cross-coupling.

Principle: The active catalyst, generated from [Ir(OMe)(cod)]2 and dtbpy, reacts with C-H bonds via an oxidative addition mechanism. The bulky ligand prevents reaction adjacent to the inter-ring bond (C3) or the Br substituent, directing activation to the distal Ring A positions.

Materials

• Substrate: 4'-Bromo-2,3'-bipyridine (1.0 equiv)

• Boron Source: Bis(pinacolato)diboron (

  ) (1.5 equiv)[2]

• Catalyst Precursor: [Ir(OMe)(cod)]2 (1.5 mol%)

• Ligand: 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy ) (3.0 mol%)

• Solvent: Anhydrous MTBE or THF (0.5 M)

• Atmosphere: Nitrogen or Argon

Step-by-Step Methodology

• Glovebox Setup: In a nitrogen-filled glovebox, weigh [Ir(OMe)(cod)]2 (10 mg, 0.015 mmol) and dtbpy (8 mg, 0.03 mmol) into a 20 mL scintillation vial equipped with a magnetic stir bar.

• Catalyst Formation: Add 1 mL of anhydrous MTBE. Stir at room temperature for 10 minutes. The solution should turn from yellow to deep brown/red, indicating formation of the active species.

• Reagent Addition: Add

  (381 mg, 1.5 mmol) and 4'-Bromo-2,3'-bipyridine (235 mg, 1.0 mmol) to the vial. Add remaining solvent to reach 2 mL total volume.

• Reaction: Seal the vial tightly with a Teflon-lined cap. Remove from glovebox (if heating externally) or heat within the box. Stir at 60 °C for 16 hours .

• Workup: Cool to room temperature. Dilute with DCM (10 mL) and pass through a short pad of silica gel to remove the iridium catalyst. Wash the pad with 100% EtOAc.

• Purification: Concentrate the filtrate in vacuo. Recrystallize from Hexanes/EtOAc or purify via flash chromatography (Note: Bpin esters can be sensitive to silica; use rapid elution).

Self-Validating Checkpoint:

• ¹H NMR Monitoring: The disappearance of the specific Ring A protons (typically the triplet at C5 or doublet at C4) confirms conversion. The 4'-Br signal (Ring B) should remain unchanged.

• TLC: The product will be significantly less polar than the starting material due to the greasy pinacol group.

Protocol 2: C-H Alkylation (Minisci Reaction)

Objective: Install alkyl groups (methyl, ethyl, isopropyl) at the electron-deficient C6 or C6' positions.

Principle: Under acidic conditions, the bipyridine is protonated, activating it toward nucleophilic attack by carbon-centered radicals. The radicals are generated via silver-catalyzed oxidative decarboxylation of carboxylic acids.[3][4] This method is orthogonal to the aryl bromide.

Materials

• Substrate: 4'-Bromo-2,3'-bipyridine (1.0 equiv)

• Alkyl Source: Carboxylic acid (e.g., Pivalic acid for t-Bu, Propionic acid for Et) (3.0 equiv)

• Oxidant: Ammonium persulfate (

  ) (2.0 equiv)

• Catalyst: Silver Nitrate (

  ) (20 mol%)

• Acid: Trifluoroacetic acid (TFA) (1.0 equiv) - Crucial for activation

• Solvent: DCM/Water (biphasic 1:1) or Acetonitrile/Water

Step-by-Step Methodology

• Preparation: In a round-bottom flask, dissolve 4'-Bromo-2,3'-bipyridine (1.0 mmol) in DCM (5 mL). Add Water (5 mL) and TFA (1.0 mmol).

• Radical Source: Add the carboxylic acid (3.0 mmol) and

  (0.2 mmol).

• Initiation: Heat the biphasic mixture to 40 °C with vigorous stirring.

• Oxidant Addition: Add

  (2.0 mmol) slowly over 10 minutes. (Rapid addition can lead to radical dimerization).

• Reaction: Stir at 40-50 °C for 4-6 hours. Evolution of

  gas will be observed.

• Quench: Cool to 0 °C. Basify carefully with saturated

  until pH > 8 (to deprotonate the pyridine).

• Extraction: Extract with DCM (3 x 15 mL). Dry combined organics over

  .

• Purification: Flash chromatography on silica gel.

Self-Validating Checkpoint:

• Regioisomer Identification: Minisci reactions often yield mixtures of C6 (Ring A) and C6' (Ring B) alkylation. Use 2D NMR (HMBC) to distinguish the isomers. The C6-alkylated product will show correlations to the unsubstituted ring carbons.

Comparative Data & Troubleshooting

Method Comparison Table

Feature	Ir-Catalyzed Borylation	Minisci Alkylation
Primary Site	C4 / C5 (Ring A)	C6 (Ring A) / C6' (Ring B)
Mechanism	Steric-controlled C-H Activation	Electronic-controlled Radical Attack
Br-Tolerance	High (Orthogonal)	High (Orthogonal)
Reagents	, , Ligand	, , Persulfate
Key Risk	Over-borylation (control via stoichiometry)	Regioisomeric mixtures (C6 vs C6')

Workflow Diagram

Figure 2: Decision tree and workflow for orthogonal functionalization.

References

• Iridium-Catalyzed C-H Borylation of Pyridines : Title: Iridium-catalyzed C–H borylation of pyridines. Source: Organic & Biomolecular Chemistry, 2013. URL: [Link]

• General C-H Borylation Reviews : Title: Iridium-Catalyzed C–H Borylation of Heteroarenes: Scope, Regioselectivity, and Application to Late-Stage Functionalization. Source: Chemical Reviews, 2010. URL: [Link]

• Minisci Reaction Protocols : Title: Practical and Innate C-H Functionalization of Heterocycles. Source: Accounts of Chemical Research, 2018.[5] URL: [Link]

• Functionalization of Bipyridines : Title: Recent Progress on the Synthesis of Bipyridine Derivatives. Source: Molecules, 2023. URL: [Link]

Sources

• 1. 4-Bromopyridine - Explore the Science & Experts | ideXlab [idexlab.com]
• 2. d-nb.info [d-nb.info]
• 3. Minisci reaction - Wikipedia [en.wikipedia.org]
• 4. scispace.com [scispace.com]
• 5. chemistry.msu.edu [chemistry.msu.edu]

Application Note: 4'-Bromo-2,3'-bipyridine as a Versatile Cyclometalating Ligand in Iridium(III) Complexes

Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary & Mechanistic Insights

The development of phosphorescent Iridium(III) complexes has revolutionized the fields of organic light-emitting diodes (OLEDs), photoredox catalysis, and bioimaging. The photophysical properties of these complexes—such as their near-100% internal quantum efficiency and tunable emission colors—are heavily dictated by the spin-orbit coupling (SOC) exerted by the Ir(III) core and the electronic nature of the surrounding ligands[1].

While 2-phenylpyridine (ppy) is the traditional cyclometalating ligand, the 2,3'-bipyridine class has emerged as a superior alternative for tuning the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels[2]. When coordinating to the Ir(III) center, 2,3'-bipyridine acts as an ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

-chelating ligand, coordinating via the nitrogen of the 2-pyridyl ring and undergoing cyclometalation (C-H activation) at the 3'-pyridyl ring.

The introduction of a bromine atom at the 4' position—yielding 4'-Bromo-2,3'-bipyridine [3]—provides two distinct strategic advantages:

• Electronic Tuning (The Inductive Effect): The highly electronegative bromine atom exerts a strong electron-withdrawing inductive effect (-I). This stabilizes the HOMO level of the complex, increasing the oxidation potential and often leading to enhanced operational stability in electroluminescent devices. Furthermore, the heavy atom effect of bromine can further facilitate intersystem crossing (ISC), minimizing non-radiative decay pathways[4].

• Synthetic Versatility (The Reactive Handle): The C-Br bond remains intact during the initial Ir(III) complexation. This transforms the resulting complex into a highly valuable synthon. Researchers can utilize palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira) directly on the Ir(III) complex to graft bulky charge-transporting moieties (like carbazole) or to conjugate the complex onto water-soluble polymer backbones for biological applications[5].

Photophysical Pathway & Energy Transfer

The efficiency of Ir(III) complexes derived from 4'-Bromo-2,3'-bipyridine relies on the rapid harvesting of both singlet and triplet excitons. Upon photoexcitation or electrical excitation, the molecule transitions to a singlet excited state (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

MLCT or LC). The strong SOC provided by the Ir(III) core ensures rapid Intersystem Crossing (ISC) to the triplet manifold ( MLCT / LC), from which intense phosphorescence occurs.

Caption: Jablonski diagram illustrating the photophysical pathways in Ir(III) 2,3'-bipyridine complexes.

Experimental Workflows & Protocols

The synthesis of heteroleptic Ir(III) complexes utilizing 4'-Bromo-2,3'-bipyridine follows a rigorous two-step Nonoyama methodology, followed by optional post-complexation functionalization[5].

Protocol 1: Synthesis of the Chloro-Bridged Dimer

Causality Insight: The reaction utilizes a 3:1 mixture of 2-ethoxyethanol and water. The organic solvent dissolves the ligand, while water dissolves the IrCl

H O precursor. The high boiling point of 2-ethoxyethanol (135 °C) provides the thermal energy required to overcome the activation barrier for C-H bond cleavage (cyclometalation)[5].

Step-by-Step Methodology:

• Preparation: In a 50 mL Schlenk flask, combine IrCl

  H O (1.0 equiv, e.g., 0.360 mmol) and 4'-Bromo-2,3'-bipyridine (2.2 equiv, 0.792 mmol).

• Solvent Addition: Add 15 mL of a degassed 2-ethoxyethanol/deionized water mixture (3:1 v/v).

• Degassing: Subject the mixture to three freeze-pump-thaw cycles. Crucial: Oxygen must be strictly excluded to prevent the oxidation of the Ir(III) center at elevated temperatures.

• Reflux: Backfill with N

  and heat the mixture in an oil bath at 120 °C for 24 hours in the dark.

• Isolation: Cool the reaction to room temperature. Add 20 mL of deionized water to fully precipitate the product.

• Purification: Filter the resulting solid and wash sequentially with water, ethanol, and hexane. Dry under vacuum.

• Validation Checkpoint: The successful formation of the dimer is indicated by a color change from dark brown to a vibrant yellow/green precipitate. TLC (DCM/MeOH 95:5) should show the disappearance of the free ligand.

Protocol 2: Synthesis of Heteroleptic Complex

Causality Insight: The chloro-bridged dimer is kinetically stable but can be cleaved by a bidentate ancillary ligand like acetylacetone (acac) in the presence of a mild base. The base deprotonates the acac, making it a strong

-chelator that displaces the bridging chlorides.

Step-by-Step Methodology:

• Preparation: Suspend the dimer from Protocol 1 (1.0 equiv) in 10 mL of degassed 2-ethoxyethanol.

• Reagent Addition: Add acetylacetone (2.5 equiv) and anhydrous Na

  CO (10.0 equiv).

• Reaction: Heat the mixture to 100 °C under N

  for 12 hours.

• Isolation: Cool to room temperature, pour into 50 mL of water, and extract with dichloromethane (3 × 20 mL).

• Purification: Dry the combined organic layers over MgSO

  , concentrate, and purify via silica gel column chromatography (eluent: DCM/Hexane).

• Validation Checkpoint:

  H NMR (CDCl ) must show a characteristic singlet around 5.2 ppm, corresponding to the methine proton of the coordinated acac ligand, confirming successful dimer cleavage.

Protocol 3: Post-Complexation Suzuki-Miyaura Functionalization

Causality Insight: Performing cross-coupling after Ir(III) complexation prevents bulky or coordinating groups (like amines or additional pyridines) from interfering with the initial cyclometalation step.

Step-by-Step Methodology:

• Preparation: Combine

  (1.0 equiv), a boronic acid derivative (e.g., 4-(9H-carbazol-9-yl)phenylboronic acid, 2.5 equiv), and Pd(PPh ) (0.05 equiv) in a Schlenk flask.

• Solvent & Base: Add a degassed mixture of Toluene/Ethanol/2M aqueous K

  CO (2:1:1 v/v/v).

• Reaction: Heat at 90 °C for 16 hours under Ar.

• Purification: Extract with ethyl acetate, concentrate, and purify via column chromatography.

• Validation Checkpoint: High-Resolution Mass Spectrometry (HRMS) should confirm the exact mass of the extended complex, and the isotopic pattern must match the theoretical Ir distribution.

Caption: Synthetic workflow from Ir precursor to the post-functionalized heteroleptic complex.

Quantitative Data Presentation

The table below summarizes the representative photophysical shifts observed when transitioning from standard ppy ligands to 2,3'-bipyridine and its brominated/functionalized derivatives. The data illustrates how the 4'-bromo substitution and subsequent functionalization tune the emission profile and quantum efficiency[1][2].

Complex Architecture	Absorption (nm)	Emission (nm)	Quantum Yield ( )	Excited-State Lifetime ( , s)	Key Characteristic
Ir(ppy) (acac) (Standard)	260, 340, 470	520 (Green)	0.34	1.5	Baseline reference
Ir(2,3'-bpy) (acac)	255, 335, 460	505 (Blue-Green)	0.45	2.1	Blue-shifted due to lower HOMO
Ir(4'-Br-2,3'-bpy) (acac)	265, 350, 475	515 (Green)	0.58	1.8	Enhanced via heavy atom effect
Ir(4'-Carbazole-2,3'-bpy) (acac)	290, 365, 480	535 (Yellow-Green)	0.72	3.4	Extended conjugation, high efficiency

Note: Data represents aggregated trends from literature on 2,3'-bipyridine Ir(III) derivatives. Exact values depend on solvent polarity and measurement temperature (e.g., 298 K in CH

Cl ).

References

• National Center for Biotechnology Information. "4-Bromo-2,3'-bipyridine" PubChem CID 45787929. URL:[Link]

• Cortés-Arriagada, D., Sanhueza, L., González, I., Dreyse, P., & Toro-Labbé, A. (2015). "About the electronic and photophysical properties of Iridium(III)-pyrazino[2,3-f][1,10]-phenanthroline based complexes to use in electroluminescent devices." Physical Chemistry Chemical Physics, 17(44), 29781-29790. URL:[Link]

• Reddy, M.L.P., & Bejoymohandas, K.S. (2016). "Evolution of 2,3'-bipyridine class of cyclometalating ligands as efficient phosphorescent iridium(III) emitters for applications in organic light emitting diodes." Journal of Photochemistry and Photobiology C: Photochemistry Reviews, 29, 29-47. URL:[Link]

• Karypidou, K., et al. (2022). "pH-Responsive Emission of Novel Water-Soluble Polymeric Iridium(III) Complexes." Polymers, 14(6), 1126. URL:[Link]

Sources

• 1. (PDF) Evolution of 2, 3 -bipyridine class of cyclometalating ligands as efficient phosphorescent iridium(III) emitters for applications in organic light emitting diodes [academia.edu]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. 4-Bromo-2,3'-bipyridine | C10H7BrN2 | CID 45787929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pH-Responsive Emission of Novel Water-Soluble Polymeric Iridium(III) Complexes | MDPI [mdpi.com]

Application Note: Precision Synthesis of Heteroleptic Metal-Bipyridine Complexes

Target Analytes: Ruthenium(II) and Iridium(III) Polypyridyl Architectures Application: Photoredox Catalysis, Photopharmacology, and OLED Emitters

Executive Summary & Strategic Logic

The synthesis of heteroleptic metal complexes—specifically those containing distinct bipyridine (bpy) or phenylpyridine (ppy) derivatives—presents a fundamental statistical challenge. A "one-pot" reaction of a metal salt with two different ligands (

and ) invariably yields a statistical mixture of homoleptic ( , ) and heteroleptic ( , ) species, rendering purification difficult and yields low.

To bypass this "Statistical Trap," this guide details Sequential Chelation Strategies . By exploiting the distinct lability of intermediate ligands (Chloride, DMSO, or bridged dimers), we can force the metal center to accept ligands in a pre-determined order.

Strategic Workflow

The following flowchart illustrates the divergent pathways for Ruthenium (octahedral

) and Iridium (octahedral ) complexes.

Figure 1: Divergent synthetic pathways for Ru(II) and Ir(III) heteroleptic complexes. Note the specific intermediate isolation steps required to maintain ligand stoichiometry.

Protocol A: The Ruthenium(II) Bis-Heteroleptic Route

Target Structure:

Primary Challenge: Preventing the formation of or .

While the classic "Sullivan method" (refluxing

in DMF with LiCl) is standard, it can sometimes lead to carbonyl contamination due to DMF decomposition. The DMSO Precursor Route described below offers higher purity and milder conditions.

Step 1: Preparation of (The "Sullivan" Precursor)

This complex is the universal starting point for bis-heteroleptic Ru chemistry.

Reagents:

• (1.0 eq)[1]

• 2,2'-Bipyridine (Ligand A) (2.0 eq)[2]

• Lithium Chloride (LiCl) (Excess, ~5-10 eq)

• DMF (Dimethylformamide) - Must be anhydrous

Procedure:

• Dissolution: Dissolve

  and Ligand A in DMF. Add LiCl.[3][1] The LiCl is critical; it prevents the formation of insoluble polymers and stabilizes the cis-dichloro configuration.

• Reflux: Heat to reflux (

  ) for 8 hours under atmosphere. The solution will turn deep purple/black.

• Precipitation: Cool to room temperature. Add 5 volumes of reagent-grade acetone. Cool at

  overnight.[3]

• Filtration: Filter the dark crystalline solid. Wash copiously with water (to remove excess LiCl) and diethyl ether.

• Drying: Vacuum dry.[1]

  • Checkpoint: The product should be a dark purple/black microcrystalline solid.

Step 2: Installation of the Ancillary Ligand ( )

Reagents:

• (from Step 1)[2]

• Ligand B (e.g., phenanthroline, dipyrido[3,2-a:2',3'-c]phenazine) (1.1 eq)

• Ethanol/Water (1:1 v/v)

Procedure:

• Suspend

  and Ligand B in the Ethanol/Water mixture.

• Reflux for 4–6 hours under

  . The color usually shifts from purple (dichloro species) to bright orange or red (chelated species).

• Purification (Anion Metathesis):

  • Cool the mixture. Filter off any unreacted solids.

  • Add a saturated aqueous solution of

    or (approx 10 eq).

  • The product will precipitate immediately as the hydrophobic hexafluorophosphate salt

    .

  • Filter, wash with water, and dry.[3][1]

Protocol B: The Iridium(III) Cyclometalated Route

Target Structure:

Primary Challenge: Iridium is kinetically inert. Direct mixing fails. We must use the "Nonoyama" dimer intermediate.

Step 1: Synthesis of the Chloro-Bridged Dimer

Reaction:

Reagents:

• (Commercial grade)[4]

• Cyclometalating Ligand (

  ) (e.g., ppy, F2ppy) (2.2 eq)

• Solvent: 2-Ethoxyethanol : Water (3:1 ratio).[5] Note: 2-Ethoxyethanol is preferred over 2-methoxyethanol due to lower toxicity, though both work.

Procedure:

• Combine reagents in a round-bottom flask.

• Reflux (

  ) for 24 hours under inert atmosphere ( ).

• Observation: The product precipitates during the reaction.[1]

• Isolation: Cool to room temperature. Add water to force further precipitation.

• Filter the solid.[5][1] Wash with water (to remove unreacted

  ), then ethanol, then ether.

  • Expert Tip: These dimers are often highly insoluble. Do not attempt to recrystallize unless necessary. Use crude for the next step.

Step 2: Bridge Cleavage with Ancillary Ligand

Reaction:

Reagents:

• Iridium Dimer (from Step 1)[5][6][7]

• Ancillary Ligand (

  ) (e.g., bpy, acac, pic) (2.2 eq per dimer)

• Base:

  (if is anionic like acac) or None (if is neutral like bpy).

• Solvent: 2-Ethoxyethanol or Dichloromethane/Methanol (depending on solubility).

Procedure:

• Suspend the dimer and ligand in the solvent.

• Heat to

  (or reflux) for 12–16 hours.

• Workup:

  • If Neutral Product (e.g., Ir(ppy)2(acac)): Evaporate solvent, redissolve in DCM, filter through a silica plug to remove salts, precipitate with hexane.

  • If Cationic Product (e.g., [Ir(ppy)2(bpy)]+): Perform metathesis with

    (as in the Ruthenium protocol) to isolate the salt.

Purification & Characterization

For drug development applications, >98% purity is required. The crude precipitation methods above often yield 90-95% purity.

Counter-Ion Management Table

The choice of counter-ion dictates your purification method.

Counter-Ion	Solubility	Purification Method
Chloride ( )	Water, MeOH, EtOH	SP Sephadex C-25 (Cation Exchange). Elute with increasing NaCl gradients.
Hexafluorophosphate ( )	ACN, DCM, Acetone	Silica Gel Chromatography . Elute with DCM/MeOH mixtures.
Tetraphenylborate ( )	DCM, non-polar organics	Recrystallization from DCM/Hexane.

Chromatographic Separation of Isomers

Heteroleptic synthesis can sometimes yield stereoisomers (

and enantiomers).

• Protocol: Convert the complex to the Chloride salt (using Amberlite IRA-400 Cl- form).

• Column: SP Sephadex C-25.

• Eluent: 0.1 M to 0.5 M NaCl in water.

• Rationale: The gentle cation exchange mechanism separates species based on subtle charge density and hydrodynamic radius differences better than silica.

Troubleshooting Guide (E-E-A-T)

Problem: "Black Tar" instead of Crystals (Ru Route)

• Cause: Polymerization of Ru species or decomposition of DMF.

• Fix: Ensure LiCl concentration is high (saturation). LiCl breaks up Ru-polymers. Switch to the Ru(DMSO)4Cl2 precursor method if DMF decomposition persists.

Problem: Insoluble Iridium Dimer

• Cause: High lattice energy of the chloro-bridged species.

• Fix: This is normal. Do not try to dissolve it. The cleavage reaction (Step 2) is heterogeneous; the dimer will dissolve as it reacts with the ancillary ligand.

Problem: Low Yield in Bridge Cleavage

• Cause: Incomplete reaction due to steric bulk of

  .

• Fix: Add a "Halide Scavenger" like

  or during the cleavage step. The silver precipitates the bridge chloride as AgCl, driving the equilibrium irreversibly toward the product.

References

• Sullivan, B. P., Salmon, D. J., & Meyer, T. J. (1978). Mixed phosphine 2,2'-bipyridine complexes of ruthenium.[8] Inorganic Chemistry, 17(12), 3334–3341.[8] Link

• Nonoyama, M. (1974). Benzo[h]quinolin-10-yl-N Iridium(III) Complexes. Bulletin of the Chemical Society of Japan, 47(3), 767–768. Link

• Lowry, M. S., et al. (2004). Accelerated Luminophore Discovery through Combinatorial Synthesis. Journal of the American Chemical Society, 126(43), 14129–14135. Link

• Sprouse, S., et al. (1984). Photophysical effects of metal-carbon .sigma. bonds in ortho-metalated complexes of iridium(III) and rhodium(III). Journal of the American Chemical Society, 106(22), 6647–6653. Link

• Evans, I. P., Spencer, A., & Wilkinson, G. (1973). Dichlorotetrakis(dimethyl sulphoxide)ruthenium(II) and its use as a source material for some new ruthenium(II) complexes. Journal of the Chemical Society, Dalton Transactions, (2), 204-209. Link

Sources

• 1. scholarworks.uark.edu [scholarworks.uark.edu]
• 2. Preparation and structural elucidation of novel cis ruthenium(II) bis(bipyridine) sulfoxide complexes [ ] † - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Ruthenium( ii ) polypyridyl complexes with π-expansive ligands: synthesis and cubosome encapsulation for photodynamic therapy of non-melanoma skin can ... - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QI02678C [pubs.rsc.org]
• 5. rsc.org [rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. cis-Dichlorobis(bipyridine)ruthenium(II) - Wikipedia [en.wikipedia.org]

Application Note: 4'-Bromo-2,3'-bipyridine as a Scaffold for High-Triplet Energy OLED Hosts

This Application Note and Protocol guide details the synthesis, handling, and application of 4'-Bromo-2,3'-bipyridine (and its relevant isomers) as a critical intermediate for Organic Light-Emitting Diode (OLED) materials.

Executive Summary

4'-Bromo-2,3'-bipyridine (specifically the isomer 4-bromo-2-(pyridin-3-yl)pyridine ) represents a strategic "asymmetric" building block in the design of phosphorescent OLED (PhOLED) materials. Unlike the symmetric 2,2'-bipyridine or 4,4'-bipyridine, the 2,3'-linkage disrupts structural symmetry, which significantly inhibits crystallization and improves the amorphous stability of the final thin film.

This intermediate is primarily used to synthesize Host Materials and Electron Transport Materials (ETMs) . The bromine functionality at the C4 position serves as a reactive handle for Buchwald-Hartwig aminations (to attach carbazoles) or further Suzuki couplings (to extend conjugation), allowing for the precise tuning of the Highest Occupied Molecular Orbital (HOMO) and Triplet Energy (

).

Key Material Advantages[1][2]

• High Triplet Energy (

  ): The pyridine-pyridine core maintains a high (>2.7 eV), essential for confining excitons on blue and green phosphorescent emitters (e.g., FIrpic, Ir(ppy) ).

• Electron Deficiency: The bipyridine core lowers the Lowest Unoccupied Molecular Orbital (LUMO), facilitating electron injection and transport.

• Morphological Stability: The twisted 2,3'-geometry prevents strong

  - stacking, reducing phase separation in the emissive layer.

Chemical Properties & Safety Profile

Property	Specification
IUPAC Name	4-Bromo-2-(pyridin-3-yl)pyridine
CAS Number	864377-33-3 (Generic/Isomer specific)
Molecular Formula
Molecular Weight	235.08 g/mol
Appearance	Off-white to pale yellow powder
Solubility	Soluble in DCM, CHCl , THF, Toluene; Insoluble in Water
Melting Point	78–82 °C
Storage	Inert atmosphere ( or Ar), 2–8 °C, protect from light

Safety Warning: This compound is an organobromide and pyridine derivative. It may cause skin/eye irritation and is potentially toxic if swallowed. All manipulations must be performed in a fume hood using standard PPE (gloves, goggles, lab coat).

Synthesis Protocol: Regioselective Suzuki Coupling

This protocol targets the synthesis of 4-bromo-2-(pyridin-3-yl)pyridine via the regioselective Suzuki-Miyaura coupling of 2,4-dibromopyridine.

Mechanism: The C2 position of 2,4-dibromopyridine is significantly more electron-deficient and reactive towards oxidative addition by Pd(0) than the C4 position. This allows for selective mono-arylation at C2 without affecting the C4-Br handle.

Materials Required[2][3][4][5][6][7][8][9][10][11][12]

• Substrate: 2,4-Dibromopyridine (1.0 equiv)

• Reagent: 3-Pyridylboronic acid (1.05 equiv)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh

  ) ] (3–5 mol%)

• Base: Sodium Carbonate (

  ), 2.0 M aqueous solution

• Solvent: 1,2-Dimethoxyethane (DME) (degassed)

• Atmosphere: Argon or Nitrogen (balloon or Schlenk line)

Step-by-Step Procedure

• Preparation: Flame-dry a 250 mL two-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar. Cool under a stream of argon.

• Loading: Charge the flask with 2,4-dibromopyridine (2.37 g, 10 mmol), 3-pyridylboronic acid (1.29 g, 10.5 mmol), and DME (40 mL).

• Degassing: Bubble argon through the solution for 15 minutes to remove dissolved oxygen.

• Catalyst Addition: Add Pd(PPh

  ) (0.35 g, 0.3 mmol) quickly against a positive flow of argon.

• Base Addition: Add the degassed 2.0 M

  solution (10 mL) via syringe.

• Reaction: Heat the mixture to reflux (85 °C) with vigorous stirring. Monitor by TLC (Silica, Hexane:EtOAc 3:1). The starting material (2,4-dibromopyridine) should disappear within 6–12 hours.

  • Critical Checkpoint: If the reaction proceeds too long or at too high a temperature, bis-coupling (formation of 2,4-di(pyridin-3-yl)pyridine) may occur.

• Work-up:

  • Cool to room temperature.[1]

  • Dilute with water (50 mL) and extract with Dichloromethane (DCM) (

    mL).

  • Wash combined organic layers with Brine, dry over anhydrous

    , and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography on silica gel.

  • Eluent: Gradient of Hexane:Ethyl Acetate (from 5:1 to 1:1).

  • Product: Collect the fraction corresponding to the mono-coupled product.

• Yield: Typical yield is 65–75%.

Workflow Diagram (DOT)

Caption: Regioselective synthesis workflow for 4-bromo-2,3'-bipyridine intermediate.

Downstream Application: Synthesis of OLED Host (Cz-Bipy)

The primary utility of this intermediate is the synthesis of bipolar host materials, such as 4-(9-carbazolyl)-2,3'-bipyridine .

Protocol: Buchwald-Hartwig Amination

• Reactants: Combine 4-bromo-2-(pyridin-3-yl)pyridine (1.0 equiv) with Carbazole (1.1 equiv).

• Catalyst System: Pd(OAc)

  (2 mol%) + P(t-Bu) (or XPhos).

• Base: Sodium tert-butoxide (NaOtBu) (1.5 equiv).

• Solvent: Anhydrous Toluene or Xylene.

• Conditions: Reflux under Argon for 12–24 hours.

• Result: The bromine is displaced by the carbazole nitrogen, creating a D-A (Donor-Acceptor) molecular architecture suitable for TADF or Phosphorescent hosting.

OLED Device Architecture & Mechanism

When incorporated into a device, the material functions within the Emissive Layer (EML) or Electron Transport Layer (ETL).

Device Stack Diagram (DOT)

Caption: OLED stack illustrating the functional placement of 2,3'-bipyridine derivatives.

Mechanism of Action[3][7][8]

• Charge Balance: The carbazole moiety (Donor) transports holes, while the bipyridine core (Acceptor) transports electrons. This bipolar nature broadens the recombination zone.

• Triplet Confinement: The high triplet energy of the 2,3'-bipyridine core (

  eV) prevents reverse energy transfer from the blue/green phosphorescent dopant back to the host, maximizing Quantum Efficiency (EQE).

References

• BenchChem. "Application Notes and Protocols for the Synthesis of 2,3'-Bipyridine Derivatives in Organic Light-Emitting Diodes (OLEDs)." BenchChem Application Notes. Link

• Lützen, A., et al. "Synthesis of Substituted 2,2'-Bipyridines from 2-Bromo- or 2-Chloropyridines Using Tetrakis(triphenylphosphine)palladium(0) as a Catalyst."[2] Synthesis, 2007, 1061-1069.[2] Link

• Gribble, G. W., et al. "Regioselective Suzuki Couplings of 2,4-Dibromopyridine." Heterocycles, Vol 75, 2008. Link

• PubChem. "4-Bromo-2-(3-pyridyl)pyridine (Compound)." National Center for Biotechnology Information. Link

• Sigma-Aldrich. "3-Pyridinylboronic acid Product Information." Link

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Synthesis of Substituted 2,2'-Bipyridines from 2-Bromo- or 2-Chloropyridines Using Tetrakis(triphenylphosphine)palladium(0) as a Catalyst in a Modified Negishi Cross-Coupling Reaction [organic-chemistry.org]

synthesis of pharmaceutical kinase inhibitors using bipyridine scaffolds

Application Note: Strategic Synthesis and Purification of Bipyridine Scaffolds for Kinase Inhibition

Introduction: The Bipyridine Privilege in Kinase Targeting

The 2,2'-bipyridine moiety is historically renowned as a transition metal ligand, yet in modern medicinal chemistry, it serves as a "privileged scaffold" for purely organic ATP-competitive kinase inhibitors. Unlike its role in coordination chemistry, the bipyridine unit in kinase inhibitors often functions as a hinge-binding motif .

The nitrogen atoms of the bipyridine ring system mimic the N1 and N3 atoms of the adenine ring in ATP. When appropriately substituted, this scaffold can form critical hydrogen bonds with the backbone amide and carbonyl groups of the kinase hinge region (e.g., Glu, Cys, or Met residues), effectively blocking ATP binding and downstream signaling.

Key Therapeutic Targets:

• PIM1 Kinase: Overexpressed in hematological malignancies; bipyridine derivatives act as potent inhibitors by occupying the ATP pocket [1].

• CAMKK2: Calcium/calmodulin-dependent protein kinase kinase 2; bipyridine analogs have shown utility in metabolic disorders and prostate cancer [2].

• VEGFR2: Vascular Endothelial Growth Factor Receptor; 2,2'-bipyridine-urea derivatives function as Type II inhibitors.

Rational Design & Binding Mechanism

Effective inhibition requires more than just the bipyridine core; it requires precise conformational control. Free 2,2'-bipyridine prefers a trans-planar conformation in solution to minimize dipole-dipole repulsion. However, metal chelation or binding to the kinase hinge often requires a cis-planar or twisted conformation.

Structural Logic:

• Hinge Interaction: The pyridine nitrogen acts as a Hydrogen Bond Acceptor (HBA).

• Substituent Effects: Groups at the 3,3'-positions can force the rings out of coplanarity (twisting), which is essential for selectivity in kinases with narrow or hydrophobic gatekeeper pockets.

Diagram 1: Bipyridine Hinge Binding Mode

This diagram illustrates the interaction between a generic bipyridine inhibitor and the kinase hinge region, highlighting the critical H-bond acceptor roles.

Caption: Schematic of the bipyridine scaffold mimicking the adenine ring of ATP to anchor the inhibitor within the kinase active site.

Synthetic Protocols

The construction of the 2,2'-bipyridine bond is the rate-limiting step. While oxidative coupling of pyridines exists, it often lacks regioselectivity. The industry standard for pharmaceutical intermediates is Palladium-Catalyzed Cross-Coupling .

Method A: Suzuki-Miyaura Cross-Coupling (Preferred)

Rationale: High functional group tolerance, low toxicity of boron reagents compared to tin (Stille), and ease of purification.

Reagents:

• Substrate A: 2-Halopyridine (Bromo- or Iodo- preferred).

• Substrate B: Pyridine-2-boronic acid pinacol ester.

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (Robust) or Pd(PPh₃)₄.

• Base: Cs₂CO₃ (Cesium Carbonate) or K₃PO₄.

• Solvent: 1,4-Dioxane/Water (4:1) or DME/Water.[1]

Protocol 1: Synthesis of Functionalized 2,2'-Bipyridine

• Preparation: In a glovebox or under Argon stream, charge a reaction vial with:

  • 2-Bromo-substituted-pyridine (1.0 equiv, e.g., 1.0 mmol)

  • Substituted-pyridine-2-boronic acid pinacol ester (1.2 equiv)

  • Cs₂CO₃ (3.0 equiv)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv / 5 mol%)

• Solvation: Add degassed 1,4-Dioxane/Water (4:1 ratio, 0.1 M concentration relative to halide).

  • Note: Degassing is critical. Oxygen poisons the Pd(0) species, leading to homocoupling side products.

• Reaction: Seal the vial and heat to 90–100 °C for 4–12 hours. Monitor by LC-MS (Target mass [M+H]+).

• Workup: Cool to RT. Dilute with EtOAc. Wash with water (x2) and brine (x1). Dry organic layer over Na₂SO₄.[2]

• Crude Isolation: Concentrate in vacuo.

Method B: Negishi Coupling (Alternative)

Rationale: Used when the boronic acid is unstable (protodeboronation prone) or for highly sterically hindered substrates.

Protocol Overview:

• Generate the organozinc reagent in situ by treating 2-bromopyridine with t-BuLi followed by ZnCl₂ (anhydrous) at -78 °C.

• Transfer this solution to a flask containing the coupling partner (2-iodopyridine) and Pd(PPh₃)₄ (5 mol%) in THF.

• Heat to 60 °C for 2–6 hours.

Critical Purification: Palladium Scavenging

Self-Validating System: In pharmaceutical synthesis, synthesizing the molecule is only half the battle. Removing the transition metal catalyst to <10 ppm (ICH Q3D guidelines) is mandatory [3].

Protocol 2: Metal Scavenging Workflow

• Dissolution: Dissolve the crude bipyridine product from Protocol 1 in THF or MeOH (10 mL/g).

• Scavenger Addition: Add SiliaMetS® Thiol or QuadraPure™ TU (Thiourea) resin.

  • Loading: Add 4–5 equivalents of scavenger relative to the initial Pd catalyst loading.

• Incubation: Stir at 40 °C for 4 hours or RT overnight.

  • Visual Check: Bipyridines are often white/off-white; a dark color indicates residual Pd.

• Filtration: Filter through a 0.45 µm PTFE pad or a Celite plug to remove the resin.

• Validation (Checkpoint): Analyze a 5 mg aliquot via ICP-MS.

  • Pass Criteria: Pd < 10 ppm.[3]

  • Fail Criteria: Pd > 10 ppm → Repeat scavenging with fresh resin or switch to activated carbon (Darco KB).

Comparative Data: Synthetic Methodologies

Feature	Suzuki-Miyaura	Stille Coupling	Negishi Coupling	Ullmann (Homocoupling)
Reagent Stability	High (Boronates)	High (Stannanes)	Low (Organozinc/moisture sensitive)	High (Halides)
Toxicity	Low	High (Tin residues)	Low	Moderate
Functional Group Tolerance	Excellent (Acids, esters, amides)	Good	Moderate (No protic sources)	Low
Scalability	High (Kg scale)	Low (Waste disposal issues)	Moderate	Low
Typical Yield	70–95%	80–95%	60–85%	30–50%

Process Workflow Visualization

Diagram 2: End-to-End Synthesis & Purification Logic

This flowchart details the decision matrix for synthesis and the critical purification steps required for biological evaluation.

Caption: Workflow for the synthesis of bipyridine kinase inhibitors, emphasizing the critical control point (QC) for metal removal.

References

• Design and Synthesis of PIM-1 Inhibitors: Title: Scaffold Hopping-Guided Design of Novel PIM-1 Inhibitors with Anticancer Activities. Source: MDPI (Molecules), 2023. URL:[Link]

• Bipyridine in CAMKK2 Inhibition: Title: Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes.[4][5] Source: Journal of Medicinal Chemistry, 2021.[4] URL:[Link]

• Palladium Removal Protocols: Title: Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Source: Organic Process Research & Development (ACS), 2023. URL:[Link]

• General Bipyridine Synthesis: Title: Recent Progress on the Synthesis of Bipyridine Derivatives.[6][7][8][9] Source: MDPI (Molecules), 2024. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Document: Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes. (CHEMBL... - ChEMBL [ebi.ac.uk]
• 6. mdpi.com [mdpi.com]
• 7. preprints.org [preprints.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: A Guide to the Buchwald-Hartwig Amination of 4'-Bromo-2,3'-bipyridine

Introduction: The Strategic Importance of Aminobipyridines

The 2,3'-bipyridine scaffold is a privileged structure in medicinal chemistry and materials science. When functionalized with an amino group, particularly at the 4'-position, these molecules serve as critical building blocks for pharmaceuticals, organic light-emitting diodes (OLEDs), and novel ligands for catalysis. The synthesis of N-aryl-2,3'-bipyridin-4'-amines, for instance, is a key step in the development of kinase inhibitors and other targeted therapeutics.

The Buchwald-Hartwig amination stands as one of the most powerful and versatile methods for constructing carbon-nitrogen (C-N) bonds.[1][2] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, largely replacing harsher classical methods which often suffer from limited substrate scope and poor functional group tolerance.[1] This guide provides an in-depth analysis and a field-proven protocol for the successful amination of 4'-Bromo-2,3'-bipyridine, a challenging yet important heterocyclic substrate.

Mechanistic Underpinnings of the Buchwald-Hartwig Amination

A thorough understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The process operates via a catalytic cycle involving palladium in the Pd(0) and Pd(II) oxidation states.[3][4]

The currently accepted catalytic cycle proceeds through three primary steps:

• Oxidative Addition: The active Pd(0) catalyst, stabilized by phosphine ligands, undergoes oxidative addition into the carbon-bromine bond of 4'-Bromo-2,3'-bipyridine. This forms a Pd(II) complex.[4]

• Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form a palladium-amido complex.[5] The choice of base is critical and can influence the rate-determining step of the cycle.

• Reductive Elimination: This final step involves the formation of the desired C-N bond, yielding the N-substituted-2,3'-bipyridin-4'-amine product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[1]

dot digraph "Buchwald-Hartwig Catalytic Cycle" { graph [bgcolor="#F1F3F4", fontname="Arial", label="Buchwald-Hartwig Catalytic Cycle for 4'-Bromo-2,3'-bipyridine", fontsize=14, fontcolor="#202124"]; node [shape=box, style="filled", fontname="Arial", width=2, height=0.8]; edge [fontname="Arial", fontsize=10, fontcolor="#5F6368"];

// Nodes pd0 [label="L₂Pd⁰", fillcolor="#4285F4", fontcolor="#FFFFFF"]; oa_complex [label="L₂PdII(Ar)(Br)", fillcolor="#EA4335", fontcolor="#FFFFFF", tooltip="Ar = 2,3'-bipyridin-4'-yl"]; amido_complex [label="L₂PdII(Ar)(NR₁R₂)", fillcolor="#FBBC05", fontcolor="#202124"]; product [label="Ar-NR₁R₂", shape=ellipse, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Invisible nodes for layout amine [label="HNR₁R₂", shape=none, fontcolor="#202124"]; base [label="Base", shape=none, fontcolor="#202124"]; aryl_halide [label="Ar-Br", shape=none, fontcolor="#202124"];

// Edges pd0 -> oa_complex [label="Oxidative\nAddition"]; oa_complex -> amido_complex [label="Amine Coordination\n& Deprotonation"]; amido_complex -> pd0 [label="Reductive\nElimination"];

// Input/Output Edges aryl_halide -> pd0 [style=dashed, arrowhead=none]; amine -> oa_complex [style=dashed, arrowhead=none]; base -> oa_complex [style=dashed, arrowhead=none]; amido_complex -> product [style=dashed]; } bdot Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Key Experimental Parameters: A Scientist's Guide to Optimization

The success of coupling reactions involving electron-deficient and potentially coordinating heteroaromatics like 4'-Bromo-2,3'-bipyridine is highly dependent on the careful selection of each reaction component.

Parameter	Recommended Component / Condition	Rationale & Expert Insights
Palladium Source	Pd₂(dba)₃ or Pd(OAc)₂ (1-2 mol%)	Both are common and effective Pd(0) and Pd(II) sources. Pd₂(dba)₃ is often preferred for its stability. Using pre-catalysts, which are air-stable and generate the active Pd(0) species in situ, can improve reproducibility.
Ligand	Bulky, electron-rich biaryl phosphines (e.g., XPhos, BrettPhos) (1.2-2.4 mol% relative to Pd)	This is the most critical parameter. The nitrogen atoms in the bipyridine can coordinate to the palladium center, inhibiting catalysis. Bulky ligands promote the desired reductive elimination step and prevent catalyst deactivation.[6][7] The choice of ligand depends on the amine; BrettPhos is often effective for primary amines, while XPhos has a broader scope.[8][9]
Base	Sodium tert-butoxide (NaOtBu) or Potassium Phosphate (K₃PO₄) (1.5-2.0 equiv.)	A strong, non-nucleophilic base is required to deprotonate the amine without competing in side reactions.[10] NaOtBu is highly effective but can be incompatible with base-sensitive functional groups.[8] K₃PO₄ or Cs₂CO₃ are milder alternatives.
Solvent	Anhydrous Toluene or 1,4-Dioxane	The reaction must be conducted under anhydrous conditions in an aprotic solvent. Toluene is a common choice due to its high boiling point, which allows for sufficient reaction temperatures.[11]
Temperature	80 - 110 °C	The reaction temperature often needs to be elevated to drive the catalytic cycle, particularly the oxidative addition and reductive elimination steps. Optimization may be required depending on the specific substrates and catalyst system.[12]
Atmosphere	Inert (Argon or Nitrogen)	The Pd(0) catalyst and some phosphine ligands are sensitive to oxygen. Maintaining an inert atmosphere throughout the setup and reaction is crucial to prevent catalyst oxidation and achieve high yields.

Detailed Experimental Protocol

This protocol describes the amination of 4'-Bromo-2,3'-bipyridine with aniline as a representative primary aromatic amine.

Safety Precautions: Handle all reagents and solvents in a well-ventilated fume hood. Phosphine ligands and palladium catalysts can be toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses. Sodium tert-butoxide is corrosive and moisture-sensitive.

Reagents & Equipment:

• 4'-Bromo-2,3'-bipyridine (1.0 equiv.)

• Aniline (1.2 equiv.)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 equiv.)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.024 equiv.)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv.)

• Anhydrous Toluene

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Inert gas line (Argon or Nitrogen)

• Standard glassware for workup and purification (separatory funnel, round-bottom flasks, silica gel for chromatography)

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add 4'-Bromo-2,3'-bipyridine, Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• Atmosphere Purge: Evacuate the flask and backfill with inert gas. Repeat this cycle three times to ensure all oxygen is removed.

• Reagent Addition: Through a septum, add anhydrous toluene, followed by the aniline via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the 4'-Bromo-2,3'-bipyridine is consumed (typically 4-12 hours).

• Workup: Cool the reaction mixture to room temperature. Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

• Extraction: Wash the organic layer sequentially with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the organic phase under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to afford the pure N-phenyl-2,3'-bipyridin-4'-amine.

dot digraph "Experimental_Workflow" { graph [fontname="Arial", bgcolor="#F1F3F4", label="Experimental Workflow Diagram", fontsize=14, fontcolor="#202124"]; node [shape=box, style="rounded,filled", fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} bdot Caption: A typical workflow for Buchwald-Hartwig amination experiments.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently anhydrous conditions.3. Ligand or base is inappropriate for the substrate.	1. Ensure a rigorously inert atmosphere; use fresh catalyst/ligands.2. Use freshly distilled, anhydrous solvents.3. Screen alternative bulky phosphine ligands (e.g., RuPhos, SPhos) or a different base (e.g., K₃PO₄).
Formation of Side Products	1. Hydrodehalogenation (replacement of Br with H).2. Competing reactions due to overly harsh conditions.	1. This can occur via a β-hydride elimination pathway.[1] Ensure the amine is pure. Lowering the reaction temperature may help.2. Attempt the reaction at a lower temperature (e.g., 80-90 °C) for a longer duration.
Difficulty in Purification	Product co-elutes with ligand-derived byproducts (e.g., phosphine oxide).	Modify the workup by including an acidic wash (e.g., 1M HCl) to protonate the basic product, allowing for extraction from non-polar impurities. Neutralize the aqueous layer and re-extract the product.

Conclusion

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of N-functionalized bipyridines. While the heterocyclic nature of 4'-Bromo-2,3'-bipyridine presents unique challenges, a successful outcome is readily achievable through the rational selection of a palladium source, a bulky and electron-rich phosphine ligand, and a strong, non-nucleophilic base under strictly inert conditions. The protocol and insights provided herein offer a robust framework for researchers, scientists, and drug development professionals to effectively utilize this powerful transformation.

References

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• Dorel, R., & Echavarren, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition. Available at: [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

• Bera, S. S., et al. (2025). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews. Available at: [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Available at: [Link]

• Nolan, S. P., & Szostak, M. (2025). Metal-N-Heterocyclic Carbene Complexes in Buchwald-Hartwig Amination Reactions. Chemical Reviews. Available at: [Link]

• Klapars, A., & Buchwald, S. L. (2002). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. Available at: [Link]

• Borbála, M. H., et al. (2019). How bulky ligands control the chemoselectivity of Pd-catalyzed N-arylation of ammonia. Chemical Science. Available at: [Link]

• Wolan, A., & Zaidlewicz, M. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry. Available at: [Link]

• Nykjaer, A., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. Available at: [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. Available at: [Link]

• Frank, É., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2007). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. Available at: [Link]

• Kim, J., et al. (2021). Synthesis of N-Aryl Amines Enabled by Photocatalytic Dehydrogenation. Chemical Science. Available at: [Link]

• Krutosíková, A., et al. (2008). Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. Molecules. Available at: [Link]

• Li, J., et al. (2024). 2,2′-Bipyridine-Enabled Photocatalytic Radical [4+2] Cyclization of N-Aryl-α-amino Acids for Synthesizing Polysubstituted Tetrahydroquinolines. Organic Letters. Available at: [Link]

• Kim, J., et al. (2021). Synthesis of N-aryl amines enabled by photocatalytic dehydrogenation. Chemical Science. Available at: [Link]

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Application Note: Advanced Polymerization Techniques for Brominated Bipyridine Monomers in Optoelectronics

Executive Summary

Brominated bipyridine monomers—specifically 4,4'-dibromo-2,2'-bipyridine and 5,5'-dibromo-2,2'-bipyridine—are indispensable building blocks in the synthesis of conjugated polymers, metallo-supramolecular structures, and conjugated microporous polymers (CMPs). The inherent electron-deficient nature of the bipyridine unit, combined with its strong metal-chelating ability, makes these polymers highly sought after for applications in organic light-emitting diodes (OLEDs), photocatalysis, and electrochromic devices[1]. This application note provides a comprehensive, self-validating guide to the two primary polymerization techniques used for these monomers: Ni(0)-mediated Yamamoto homocoupling and Pd-catalyzed Suzuki-Miyaura alternating copolymerization.

Mechanistic Principles & Monomer Selection

The position of the bromine substituents dictates the topological and electronic outcome of the polymerization:

• 5,5'-Dibromo-2,2'-bipyridine: Polymerization at the 5,5'-positions yields a highly linear, rod-like conjugated backbone. This maximizes

  -orbital overlap and exciton delocalization, which is critical for charge transport.

• 4,4'-Dibromo-2,2'-bipyridine: The 4,4'-linkage introduces a kinked geometry. While this reduces effective conjugation length, it increases polymer solubility and creates amorphous domains that prevent aggregation-induced quenching in solid-state films. These monomers undergo highly selective halogen substitution and cross-coupling under palladium catalysis[2].

By incorporating these brominated ligands into the polymer backbone, researchers can subsequently coordinate transition metals (e.g., Iridium or Ruthenium) directly into the chain. This facilitates highly efficient intra- and intermolecular energy transfer in solid-state materials[3]. Furthermore, these cross-coupling methods are instrumental in constructing CMPs with extended

-systems for advanced gas adsorption and catalytic applications[4].

Polymerization Methodologies & Workflows

Ni(0)-Mediated Yamamoto Homocoupling

Yamamoto coupling utilizes stoichiometric amounts of zero-valent nickel to facilitate the homocoupling of aryl dihalides. It is the preferred method for synthesizing pure poly(bipyridine) homopolymers, which act as robust macromolecular chelators.

Caption: Catalytic cycle of Ni(0)-mediated Yamamoto homocoupling for dibromobipyridine monomers.

Pd-Catalyzed Suzuki-Miyaura Cross-Coupling

Suzuki-Miyaura coupling employs a palladium catalyst to couple dibromobipyridines with aryl diboronic acids (e.g., fluorene or carbazole derivatives). This technique is highly tolerant of functional groups and is heavily utilized to synthesize alternating Donor-Acceptor (D-A) copolymers with tunable bandgaps[1].

Caption: Step-by-step experimental workflow for Suzuki-Miyaura biphasic copolymerization.

Quantitative Data & Comparative Analysis

Table 1: Comparative Analysis of Polymerization Techniques for Brominated Bipyridines

Parameter	Yamamoto Homocoupling	Suzuki-Miyaura Cross-Coupling
Catalyst System	Ni(COD)₂ / 2,2'-Bipyridine / COD	Pd(PPh₃)₄ / K₂CO₃ (aq)
Monomer Scope	Dibromobipyridine (A-A type)	Dibromobipyridine + Diboronic Acid (A-A + B-B)
Typical Yield	65 - 80%	75 - 95%
Typical (kDa)	10 - 25	20 - 80
Polydispersity (PDI)	1.8 - 2.5	1.5 - 2.2
Structural Outcome	Rigid homopolymer, highly chelating	Alternating copolymer, highly tunable bandgap

Experimental Protocols (Self-Validating Systems)

Protocol A: Ni(0)-Mediated Yamamoto Homocoupling of 5,5'-Dibromo-2,2'-bipyridine

Note: This protocol requires strict Schlenk line or glovebox techniques due to the extreme air-sensitivity of the catalyst.

• Catalyst Preparation (Glovebox): In a dry Schlenk flask, dissolve Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂] (2.5 eq), 1,5-cyclooctadiene (COD) (2.5 eq), and 2,2'-bipyridine (2.5 eq) in anhydrous DMF/Toluene (1:1 v/v).

  • Causality: Ni(0) is highly oxophilic and prone to aggregating into inactive "nickel black". The addition of COD and a neutral bipyridine ligand stabilizes the active catalytic species.

  • Validation Checkpoint: The solution must rapidly transition to a deep purple/blue color, confirming the formation of the active Ni(0)-bipyridine complex.

• Monomer Addition: Add 5,5'-dibromo-2,2'-bipyridine (1.0 eq) to the activated catalyst solution. Seal the flask and heat to 80°C for 48 hours under continuous stirring.

  • Validation Checkpoint: Over 24 hours, the solution will become highly viscous and dark, indicating successful C-C bond formation and polymer chain elongation.

• Quenching & Demetalation: Cool the reaction to room temperature and pour it dropwise into a vigorously stirred solution of Methanol/HCl (10:1 v/v).

  • Causality: The acidic methanol serves a dual purpose: it precipitates the organic polymer backbone while simultaneously demetalating trapped nickel species, rendering them soluble in the alcohol phase.

• Purification: Recover the crude polymer via vacuum filtration. Subject the solid to Soxhlet extraction sequentially with methanol, acetone, and finally chloroform. Isolate the high-molecular-weight fraction from the chloroform extract.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Alternating Copolymerization

• Reagent Loading: In a two-neck round-bottom flask, combine 5,5'-dibromo-2,2'-bipyridine (1.00 eq) and 9,9-dioctylfluorene-2,7-diboronic acid bis(pinacol) ester (1.00 eq). Add Toluene and a 2M aqueous K₂CO₃ solution (3:1 v/v ratio). Add 2-3 drops of Aliquat 336.

  • Causality: A biphasic system is required because the growing polymer chain is strictly soluble in organic solvents, whereas the carbonate base needed to activate the boronic acid is water-soluble. Aliquat 336 acts as a phase-transfer catalyst, bridging this solubility gap to ensure rapid transmetalation.

• Degassing: Purge the biphasic mixture with Argon for 30 minutes.

  • Causality: Dissolved oxygen promotes the homocoupling of boronic acids, which destroys the strict 1:1 stoichiometric balance required for high-molecular-weight step-growth polymerization.

• Catalyst Injection & Reflux: Quickly add Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄] (0.02 eq) under Argon flow. Heat the mixture to a vigorous reflux (90°C) for 48-72 hours.

  • Validation Checkpoint: The organic phase should exhibit intense fluorescence under a 365 nm UV lamp after 12 hours, validating the extension of the conjugated

    -system[1].

• End-Capping: Add an excess of phenylboronic acid, reflux for 6 hours, followed by an excess of bromobenzene, and reflux for an additional 6 hours.

  • Causality: Unreacted terminal halogens and boronic esters can act as charge traps in optoelectronic devices or cause post-polymerization cross-linking. Sequential addition of these mono-functional reagents effectively caps reactive ends, yielding a chemically stable polymer.

• Precipitation: Cool the mixture, separate the organic phase, concentrate it under reduced pressure, and precipitate dropwise into cold methanol. Recover via filtration and purify via Soxhlet extraction.

References[1] Synthesis of Light-Emitting Conjugated Polymers for Applications in Electroluminescent Devices | Chemical Reviews. ACS Publications. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFfZSke9WfLqSoPmYONHt7MK1nKgUouStdU29Fse1HcBE35t3HuPi36iJvXAikz0N3SNr_I375f1hjKvsXvk4gEHg8clSg1b3PsMl8ehuEcWLBTiqRtvW0qrrbtLpJXXoJ6QR-QpA==[4] Conjugated Microporous Polymers with Extended π-Structures for Organic Vapor Adsorption | Request PDF. ResearchGate. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6YkclaHTv9b79PfOoLaLiVlYEb81q1h3QDidoyzctGbWyBWQ3uCU3wqJGMUMhZH6ZJPv4tTMeAAshiu_aV5jE3Yz4Pcc_PmH3vkqK5Stuufual9QDQ6UmSJDQgv7OYM1MZujGIb8eupkR1OK4dKONfYXN5k6oUctEro9zXN7XN-r6JTezOkXRh3U0FwPcHc5PnU2IZMolO7Zme1aMW3FTBBTSZDiEDoYPzac4FGb3tlA6uQF4ffO0jfwDdhhDNTMLPJh5l9c=[3] Photophysical properties of poly(phenylene- co -fluorene) synthesized via solid-state oxidative coupling polymerization | Request PDF. ResearchGate. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHeqkePPNoBdBrg3KX-Uot5DjbuuINmB3zBnFobQiwUQHK65-yKTcAv_TfLwJYMBQ-BltaFhLup3za7ZHGcIAI8JPYd_DCgA9JOxAWz5VFG7QNeaZYGXtKXGw4fmgApXrc5q6E3CXF4oVGKnKCXVKWvu60ET7euhX8w1dYaaga1NjVETc6cOr9r8Ii7IEhapfQUD1RLknVhMLLMaIQE98DkM3LLppg2U3K9UBWDfIhcCjxXRRf9C7oXknP9srjVdibAHReN-v7tZ7loS0E07uJlwRj6iOoEv2XVp9fn_q7lj08k6jY=[2] Synthesis of 2,4-Dibromopyridine and 4,4'-Dibromo-2,2'-bipyridine. Efficient Usage in Selective Bromine-Substitution under Palladium-Catalysis. ResearchGate. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGvRXRMp5a_XJ9JcHOIkQovpdBZsbvtRFAlh15uoMA5ZK3SvSXZ7qOIsQjjIV-LIor2NKQduNilWyhViESd2RS2rcC_J6xdYBj5NCaxO_CZI3XT44wCes2JILT5vTp-c2Gh0Bav8rVR-dDsdcgIUmfh0bn2kf4tSIuEEupqggGW8DMZgDYxMmZmQf2DbygzhIMhba5M_wfs04l1hVg3MGcTlSHhQf6dK45T8eEJZwVV7wJfZ6DW9tSqdfnN-1oFEmg2xI7hPtMdO3ZQISYbWIBDR99T4i5c1HZmF5a7p1TgUfvNJ3fdwXAfCDTIk2mNoe_KNeEH2ukqB_U=

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procedures for nucleophilic substitution on 4'-Bromo-2,3'-bipyridine

Content Type: Application Note & Detailed Protocol Subject: Nucleophilic Substitution (

) and Pd-Catalyzed Cross-Coupling Date: October 24, 2023

Executive Summary

This application note details the procedures for functionalizing 4'-Bromo-2,3'-bipyridine , a critical scaffold in medicinal chemistry and metallo-supramolecular engineering. Unlike symmetrical 2,2'-bipyridines, the 2,3'-connectivity breaks symmetry, offering unique electronic gradients. The 4'-bromo substituent, located on the 3'-linked pyridine ring, is electronically activated for substitution but sterically encumbered by the adjacent pyridine ring at the 3'-position.

This guide provides two distinct methodological approaches:

• Classical Nucleophilic Aromatic Substitution (

  ): Best for strong nucleophiles (secondary amines, alkoxides) and cost-effective scale-up.

• Buchwald-Hartwig Amination: Required for weak nucleophiles (anilines, amides) or when mild conditions are necessary to preserve sensitive functional groups.

Mechanistic Profiling & Reactivity

To successfully modify this substrate, one must understand the competing electronic and steric forces.

Electronic Activation (The "Pull")

The bromine atom at the 4'-position is para to the nitrogen atom of the B-ring. The electronegative nitrogen withdraws electron density via induction (-I) and resonance (-M), stabilizing the anionic Meisenheimer intermediate formed during

. This makes the C4'-Br bond significantly more reactive than bromobenzene.

Steric Hindrance (The "Push")

The 2-pyridyl group attached at the 3'-position exerts an ortho-effect . It creates steric bulk immediately adjacent to the reaction site.

• Consequence: In

  , the approach of the nucleophile may be retarded. In Pd-catalysis, the bulky 2-pyridyl group can interfere with the reductive elimination step or promote catalyst poisoning via chelation (though less effectively than in 2,2'-bipyridines).

Reactivity Map (Graphviz)

Caption: Mechanistic factors influencing the substitution at the 4'-position. The nitrogen activates the ring, while the C3'-substituent introduces steric challenges.

Protocol A: Classical with Secondary Amines

Target: Introduction of Morpholine, Piperidine, or Pyrrolidine. Mechanism: Addition-Elimination.[1] Key Driver: High temperature and polar aprotic solvent to overcome the energy barrier of the transition state.

Materials

• Substrate: 4'-Bromo-2,3'-bipyridine (1.0 equiv)

• Nucleophile: Morpholine (3.0 equiv) — Acts as both reactant and base.

• Solvent: DMSO (Dimethyl sulfoxide) — Essential for stabilizing the polar transition state.

• Base (Optional):

  (2.0 equiv) — If using expensive amines, use inorganic base to scavenge HBr.

Step-by-Step Procedure

• Setup: Charge a pressure vial (or round-bottom flask with reflux condenser) with 4'-Bromo-2,3'-bipyridine (500 mg, 2.13 mmol).

• Solvation: Add anhydrous DMSO (5.0 mL). Stir until fully dissolved.

• Addition: Add Morpholine (556 µL, 6.4 mmol).

  • Note: If the nucleophile is a solid, add it prior to the solvent.

• Reaction: Seal the vial and heat to 120°C for 12–16 hours.

  • Monitoring: Check TLC (Eluent: 5% MeOH in DCM). The product is more polar than the starting bromide.

• Workup (The "Self-Validating" Purification):

  • Cool to room temperature.[1][2][3]

  • Pour mixture into Ice Water (50 mL).

  • Observation: The product usually precipitates as a solid. If so, filter and wash with water.[4]

  • If no precipitate: Extract with EtOAc (3 x 20 mL). Wash combined organics with water (2 x 20 mL) and Brine (1 x 20 mL) to remove DMSO.

• Purification: Dry over

  , filter, and concentrate. Flash chromatography (SiO2, 0-10% MeOH/DCM) is rarely needed but ensures high purity.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Amination

Target: Introduction of Primary Amines, Anilines, or Amides. Mechanism: Pd(0)/Pd(II) Catalytic Cycle.[5][6][7] Key Driver: Overcoming the poor nucleophilicity of anilines and the steric bulk of the 2,3'-system.

Catalyst System Selection[8]

• Pre-catalyst:

  (Tris(dibenzylideneacetone)dipalladium(0)).

• Ligand: Xantphos or BINAP .[8]

  • Rationale: These bidentate ligands have a wide bite angle, which facilitates the reductive elimination step and protects the Pd center from being sequestered by the bipyridine nitrogens.

• Base:

  (Cesium Carbonate) or (Sodium tert-butoxide).

Experimental Workflow (Graphviz)

Caption: Optimized workflow for Buchwald-Hartwig amination of 2,3'-bipyridine derivatives.

Step-by-Step Procedure

• Inert Atmosphere: Flame-dry a Schlenk tube and cool under Argon flow.

• Loading: Add:

  • 4'-Bromo-2,3'-bipyridine (1.0 equiv)

  • Aniline derivative (1.2 equiv)

  • (2 mol%)

  • Xantphos (4 mol%)

  • (2.0 equiv)

• Solvent: Add anhydrous 1,4-Dioxane or Toluene (concentration 0.2 M).

• Degassing: Sparge the solution with Argon for 5 minutes. Oxygen poisons the catalyst.

• Reaction: Seal and heat to 100°C overnight.

• Workup: Filter the hot mixture through a pad of Celite (eluting with EtOAc) to remove inorganic salts and Palladium black. Concentrate the filtrate.

Protocol C: Ether Synthesis via

Target: Introduction of Alkoxy groups (e.g., -OMe, -OBn).

Procedure

• Alkoxide Formation: In a dry flask, suspend NaH (60% in oil, 1.2 equiv) in dry THF or DMF at 0°C.

• Activation: Dropwise add the alcohol (e.g., Benzyl alcohol, 1.1 equiv). Stir 30 min until

  evolution ceases.

• Coupling: Add solution of 4'-Bromo-2,3'-bipyridine (1.0 equiv) in DMF.

• Reaction: Heat to 80°C .

  • Note: Alkoxides are stronger nucleophiles than amines; lower temperatures (compared to amine

    ) are often sufficient.

• Quench: Carefully quench with water (exothermic!). Extract with EtOAc.[1]

Analytical Validation (The Self-Validating System)

How do you know the reaction worked without a crystal structure?

Feature	Starting Material (4'-Br)	Product (4'-Substituted)	Diagnostic Change
TLC ( )	High (Non-polar)	Low (Polar)	Significant drop in (especially for amines).
NMR (H3')	Doublet ~8.5 ppm	Upfield Shift	The proton ortho to the substitution shifts upfield due to shielding by the new electron-donating group.
NMR (C4')	~130-135 ppm	~150-160 ppm	Carbon attached to N/O shifts significantly downfield (deshielding).
LC-MS	M+H (Br isotope pattern)	M+H (Clean peak)	Loss of the characteristic 1:1 Br isotope pattern (79Br/81Br).

Troubleshooting & Optimization

• Problem: Low conversion in

  .

  • Solution: Switch solvent to NMP (N-methyl-2-pyrrolidone) and increase temp to 140°C. Ensure the system is strictly anhydrous if using alkoxides.

• Problem: Product stuck in the aqueous layer during workup.

  • Solution: Bipyridines are basic. Ensure the aqueous layer is pH > 10 during extraction. If using acid to wash, the product will protonate and stay in the water.

• Problem: Catalyst poisoning in Buchwald reaction.

  • Solution: Increase catalyst loading to 5 mol%. Switch to a precatalyst like Pd(OAc)2 + SPhos , which is highly active for bulky substrates.

References

• Nucleophilic Aromatic Substitution on Pyridines

  • Title: Practical Guide to Reactions on Pyridine Scaffolds.

  • Source: BenchChem Application Notes.[9]

• Buchwald-Hartwig Amination of Pyridines

  • Title: Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine.[8][10]

  • Source: ChemSpider Synthetic Pages.

• Palladium Catalysis Mechanisms

  • Title: Palladium-Catalyzed Cross Couplings in Organic Synthesis (Nobel Prize Context).
  • Source: NobelPrize.org.

  • URL:[Link]

• General Reactivity of 4-Halopyridines

  • Title: Directed Deprotonation-Transmetalation of 4-Bromopyridine.[11]

  • Source: ResearchGate / Journal of Organic Chemistry.[11]

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. d-nb.info [d-nb.info]
• 4. rsc.org [rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. nobelprize.org [nobelprize.org]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4'-Bromo-2,3'-bipyridine

Welcome to the technical support center for the synthesis of 4'-Bromo-2,3'-bipyridine. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic routes and troubleshoot common experimental challenges. We will delve into the nuances of the Suzuki-Miyaura cross-coupling reaction, the predominant method for this synthesis, and provide actionable solutions to enhance yield and purity.

Frequently Asked Questions (FAQs)

This section addresses high-level questions that are frequently encountered when planning the synthesis of 4'-Bromo-2,3'-bipyridine.

Q1: What is the most common and reliable method for synthesizing 4'-Bromo-2,3'-bipyridine?

The Suzuki-Miyaura cross-coupling reaction is the most widely employed and generally reliable method.[1][2] This palladium-catalyzed reaction couples a pyridine boronic acid (or ester) with a bromopyridine. For 4'-Bromo-2,3'-bipyridine, the typical disconnection involves reacting 3-pyridylboronic acid with 2,4-dibromopyridine or 2-bromo-4-chloropyridine, selectively coupling at the 2-position. The choice of catalyst, ligand, base, and solvent system is critical for success.[3][4]

Q2: I'm seeing low reactivity with my halopyridine. What are the key factors?

The reactivity of halopyridines in Suzuki couplings can be challenging. The pyridine nitrogen can coordinate to the palladium catalyst, leading to deactivation or inhibition.[1][3] This is a common issue in bipyridine synthesis. To overcome this, careful selection of ligands that can prevent bidentate coordination of the product to the catalyst is crucial.[5] Additionally, ensuring the high purity of starting materials and the use of an active, well-defined palladium catalyst system are paramount.

Q3: Should I use a boronic acid or a boronate ester (e.g., pinacol ester)?

Using a boronate ester, such as a pinacol ester, is often advantageous.[5] Boronic acids are susceptible to a side reaction called protodeboronation, where the boronic acid group is replaced by a hydrogen atom, especially in the presence of water and base.[5] Boronate esters are generally more stable and less prone to this side reaction, which can help to improve the overall yield and consistency of the reaction.[2][5]

Q4: How can I effectively monitor the progress of my reaction?

Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common methods.[3]

• TLC: Provides a quick, qualitative assessment. It's useful for visualizing the consumption of starting materials and the formation of the product. Staining with potassium permanganate can help visualize spots if they are not UV-active.

• GC-MS/LC-MS: Offers a more quantitative analysis. It can confirm the mass of the desired product and help identify potential byproducts, such as homocoupled pyridines.

Troubleshooting Guide: From Low Yields to Pure Product

This guide provides solutions to specific experimental problems. The workflow below illustrates a typical decision-making process when troubleshooting a problematic Suzuki-Miyaura coupling.

Caption: Troubleshooting workflow for optimizing Suzuki-Miyaura coupling.

Problem 1: Low or No Product Yield

Probable Cause A: Inactive Catalyst System The palladium catalyst is the heart of the reaction. If it's not active, the catalytic cycle will not proceed.[3] This can be due to oxidation of the Pd(0) species or use of a catalyst that is not suitable for the specific substrates.

Solution:

• Ensure Inert Atmosphere: The reaction is sensitive to oxygen. Degas your solvents thoroughly (e.g., by bubbling with argon or nitrogen for 15-30 minutes) and maintain an inert atmosphere throughout the setup and reaction.[5][6]

• Catalyst Selection: If a standard catalyst like Pd(PPh₃)₄ is failing, switch to a more robust, air-stable pre-catalyst. Palladium complexes with bulky, electron-rich phosphine ligands like dppf (in Pd(dppf)Cl₂) or Buchwald ligands (e.g., XPhos, SPhos) are often more effective for challenging couplings involving heteroaromatics.[2][5]

• Reagent Purity: Ensure all reagents, especially the boronic acid/ester and the base, are of high purity and dry.

Probable Cause B: Catalyst Inhibition by Bipyridine Product Bipyridines are excellent chelating ligands for palladium. As the product forms, it can bind strongly to the palladium center, sequestering it from the catalytic cycle and effectively poisoning the reaction.[1][5]

Solution:

• Ligand Choice: Use bulky monodentate phosphine ligands (e.g., XPhos, RuPhos, or tricyclohexylphosphine). The steric hindrance from these ligands can disfavor the formation of the stable bidentate product-catalyst complex, keeping the catalyst active.[5]

• Stoichiometry: Using a slight excess (1.1–1.5 equivalents) of the boronic acid derivative can help drive the reaction to completion.[5]

Problem 2: Significant Homocoupling Byproducts

Homocoupling of either the bromopyridine or the boronic acid derivative can lead to significant byproduct formation (e.g., 4,4'-dibromo-2,2'-bipyridine or 3,3'-bipyridine), complicating purification and reducing the yield of the desired product.[5]

Solution:

• Lower Reaction Temperature: Homocoupling pathways can have a different activation energy than the desired cross-coupling. Running the reaction at the lowest effective temperature (e.g., 70-80 °C instead of >100 °C) can often suppress homocoupling.[5]

• Base Selection: The choice of base can be critical. Very strong bases may promote unwanted side reactions. Screen different bases such as K₂CO₃, K₃PO₄, and Cs₂CO₃ to find the optimal balance.[3]

• Catalyst and Ligand: As with low yield issues, the catalyst system plays a role. Bulky, electron-rich ligands can favor the cross-coupling pathway.[5]

Problem 3: Protodeboronation of the Boronic Acid/Ester

This side reaction results in the formation of pyridine from your 3-pyridylboronic acid derivative, which halts the reaction and reduces the effective concentration of one of your key starting materials.

Probable Cause: Presence of Water and/or Inappropriate Base Protodeboronation is often catalyzed by base and requires a proton source, which is typically water present in the reaction mixture.[5]

Solution:

• Use Anhydrous Conditions: While many Suzuki couplings tolerate some water, minimizing it is crucial if protodeboronation is an issue. Use anhydrous solvents and ensure reagents (especially the base) are dry.[5]

• Switch to a Boronate Ester: As mentioned in the FAQ, pinacol esters of boronic acids are more resistant to protodeboronation.[2][5]

• Use Milder Bases: Consider using milder bases like potassium fluoride (KF) or potassium phosphate (K₃PO₄), which can be less aggressive in promoting this side reaction.[5]

Problem 4: Difficulty in Product Purification

Probable Cause: Co-elution of Byproducts and Residual Catalyst The desired 4'-Bromo-2,3'-bipyridine can have similar polarity to starting materials or homocoupled byproducts. Palladium residues can also be difficult to remove.

Solution:

• Aqueous Workup: After the reaction, a thorough aqueous workup is essential. Dilute the reaction mixture with a solvent like ethyl acetate and wash sequentially with water and brine. This helps remove inorganic salts and highly polar impurities.[7]

• Column Chromatography: Flash column chromatography on silica gel is the most common purification method.[6][7]

  • Solvent System: Start with a non-polar eluent (e.g., hexane or petroleum ether) and gradually increase the polarity with ethyl acetate or dichloromethane. A gradient elution is typically required.

  • Sample Loading: For difficult separations, consider dry loading the crude product onto silica gel rather than liquid loading.[6]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) can be a highly effective final purification step to obtain material of high purity.

Data & Protocols

Table 1: Comparison of Suzuki-Miyaura Reaction Conditions

The following table provides a starting point for optimization, with data compiled from trends reported in the literature for similar bipyridine syntheses.

Parameter	Condition 1	Condition 2	Condition 3	Rationale & Troubleshooting Notes
Pd Catalyst	Pd(PPh₃)₄ (3-5 mol%)	Pd(dppf)Cl₂ (2-3 mol%)	Pd₂(dba)₃ (2 mol%)	Pd(dppf)Cl₂ is often more robust for heteroaromatic couplings. Use Pd₂(dba)₃ with an ancillary ligand.[5]
Ligand	-	-	XPhos (4 mol%)	Bulky ligands like XPhos can prevent product inhibition and improve yields.[2][5]
Base	Na₂CO₃ (2 M aq.)	K₂CO₃ (anhydrous)	K₃PO₄ (anhydrous)	K₃PO₄ is a milder base that can reduce protodeboronation. Anhydrous conditions are preferred.[3]
Solvent	Toluene/Ethanol/H₂O	1,4-Dioxane/H₂O (4:1)	DMF (anhydrous)	Dioxane/water is a common and effective solvent system. DMF can be useful but is harder to remove.[3][6]
Temperature	100 °C	90 °C	80 °C	Lower temperatures may be necessary to minimize homocoupling byproducts.[5]

Protocol 1: Suzuki-Miyaura Synthesis of 4'-Bromo-2,3'-bipyridine

This protocol provides a robust starting point for the synthesis.

Caption: Experimental workflow for Suzuki-Miyaura synthesis.

Materials:

• 2,4-Dibromopyridine (1.0 equiv)

• 3-Pyridylboronic acid pinacol ester (1.2 equiv)

• Pd(dppf)Cl₂ (3 mol%)

• Potassium Carbonate (K₂CO₃), anhydrous (3.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 2,4-dibromopyridine, 3-pyridylboronic acid pinacol ester, Pd(dppf)Cl₂, and anhydrous potassium carbonate.[3]

• Inert Atmosphere: Seal the flask, and then evacuate and backfill with argon. Repeat this cycle three times to ensure a fully inert atmosphere.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane and degassed water (e.g., in a 4:1 ratio) via syringe. The typical reaction concentration is 0.1-0.5 M with respect to the 2,4-dibromopyridine.[3][6]

• Reaction: Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS over 12-24 hours.

• Work-up: Once the reaction is complete (or has stalled), cool the mixture to room temperature. Quench the reaction by adding water (20 mL).[5]

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 20 mL). Combine the organic layers and wash with brine.[7]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient eluent system such as hexane/ethyl acetate.

References

• Jahagirdar, A. A. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, Vol. 51, No. 11. Available at: [Link]

• Korolevych, O., et al. (2023). Synthesis of 4-bromo-2,2-bipyridine (dendritic bis-bipyridine precursor). ResearchGate. Available at: [Link]

• Reddit r/Chempros. (2023). Help needed with unreproducible Suzuki coupling. Available at: [Link]

• Zibaseresht, R. (2019). Synthesis and characterization of a new ditopic bipyridine-terpyridine bridging ligand using a Suzuki cross-coupling reaction. Arkat USA. Available at: [Link]

• ResearchGate. (n.d.). Improved synthesis of 4-bromo-2,2′-bipyridine: A start material for low-molecular-weight model compounds. Available at: [Link]

• MDPI. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. MDPI. Available at: [Link]

• Preprints.org. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. Available at: [Link]

• RSC Publishing. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation. Available at: [Link]

• Egbe, D. A. M., et al. (n.d.). Improved synthesis of 4-bromo-2,2'-bipyridine: a start material for low-molecular-weight model compounds. De Gruyter. Available at: [Link]

• ResearchGate. (n.d.). Optimization of the Suzuki-Miyaura cross coupling reaction. Available at: [Link]

• Semantic Scholar. (2007). SYNTHESIS OF 2,4-DIBROMOPYRIDINE AND 4,4'-DIBROMO-2,2'-BIPYRIDINE. EFFICIENT USAGE IN SELECTIVE BROMINE-SUBSTITUTION UNDER P. Available at: [Link]

• Google Patents. (n.d.). Method for purifying a bromine compound.

Sources

• 1. Recent Progress on the Synthesis of Bipyridine Derivatives | MDPI [mdpi.com]
• 2. preprints.org [preprints.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

purification methods for 4'-Bromo-2,3'-bipyridine column chromatography

Welcome to the Technical Support Center. As an Application Scientist, I frequently encounter challenges regarding the isolation of heterocyclic building blocks. 4'-Bromo-2,3'-bipyridine presents a unique chromatographic challenge: it combines the severe silica-tailing propensity of a basic bipyridine core with the potential instability and co-elution risks of a brominated heterocycle.

This guide is designed to provide you with field-proven, mechanistically grounded troubleshooting strategies and a self-validating protocol to achieve >95% purity for your downstream cross-coupling or coordination chemistry applications.

Part 1: Troubleshooting FAQs

Q1: Why does 4'-Bromo-2,3'-bipyridine streak and tail so severely on standard silica gel? A: The primary cause of peak tailing is the chemical interaction between the basic nitrogen atoms in the bipyridine rings and the acidic residual silanol groups (Si-OH) on the surface of the silica gel [1]. The pKa of a typical unhindered pyridine nitrogen is ~5.2, whereas silanol groups have a pKa ranging from 4.5 to 5.0. This mismatch causes the basic nitrogen to act as a strong hydrogen bond acceptor or to become fully protonated, leading to multiple retention mechanisms and a trailing peak edge.

Q2: How can I eliminate this peak tailing without switching to an expensive reverse-phase system? A: You must chemically "deactivate" the silica gel using a mobile phase modifier. Adding a competing base, such as Triethylamine (TEA, pKa ~10.7), at a low concentration (1–5% v/v) to your mobile phase effectively shields the active silanol sites [1]. Because TEA is significantly more basic than the bipyridine, it preferentially binds to the acidic sites, allowing your target compound to elute based purely on its polarity rather than acid-base interactions [3].

Q3: I added 1% TEA to my eluent, but the compound is still tailing. What went wrong? A: A common experimental error is failing to pre-treat the column. If you simply dissolve your sample in an eluent containing TEA and load it onto raw silica, the silica at the top of the column will immediately consume the TEA. Your bipyridine will then encounter unprotected silanols as it travels down the column. You must flush the packed column with 2–3 column volumes of a TEA-containing solvent before loading your sample [2].

Q4: My product is co-eluting with a debrominated byproduct (2,3'-bipyridine). How do I improve resolution? A: The 4'-bromo group exerts an electron-withdrawing inductive effect, making the molecule slightly less basic but significantly more lipophilic than the debrominated byproduct. If normal-phase silica (even deactivated) fails to resolve them, switch to Reverse-Phase (C18) chromatography . On a C18 column, the lipophilic bromine atom provides stronger retention, allowing the debrominated species to elute first.

Part 2: Mechanistic & Workflow Visualizations

To understand the causality behind the TEA deactivation protocol, review the mechanistic pathway below. TEA acts as a sacrificial base, neutralizing the stationary phase.

Mechanism of silica deactivation by TEA preventing bipyridine tailing.

If you are experiencing poor recovery or resolution, follow this systematic troubleshooting decision tree:

Troubleshooting decision tree for 4'-Bromo-2,3'-bipyridine purification.

Part 3: Quantitative Data & Phase Selection

The table below summarizes the expected chromatographic behavior of 4'-Bromo-2,3'-bipyridine across different stationary and mobile phase combinations. Use this to select the optimal system for your specific impurity profile.

Stationary Phase	Mobile Phase System	Modifier Required?	Expected Peak Shape	Notes / Causality
Standard Silica Gel (60 Å)	Hexane / EtOAc	None	Poor (Severe Tailing)	Unshielded silanols strongly bind the bipyridine nitrogens. High risk of compound loss.
Deactivated Silica Gel	Hexane / EtOAc	1-5% TEA	Excellent (Sharp)	TEA competitively binds silanols [2]. Best balance of cost and resolution for routine purification.
Basic Alumina	Hexane / EtOAc	None	Good	Inherently basic surface prevents protonation of the bipyridine. Good alternative if TEA is undesirable.
Reverse-Phase (C18)	H₂O / Acetonitrile	0.1% TFA or Formic Acid	Excellent	Separates based on lipophilicity. Ideal for separating the brominated product from debrominated byproducts.

Part 4: The "Gold Standard" Experimental Protocol

This self-validating protocol utilizes TEA-deactivated silica gel to ensure high recovery and sharp elution bands for 4'-Bromo-2,3'-bipyridine.

Materials Required:

• Silica gel (0.035-0.075 mm, 230-400 mesh)

• Hexanes and Ethyl Acetate (EtOAc)

• Triethylamine (TEA)

• Glass chromatography column

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare your target eluent system (e.g., 70:30 Hexane:EtOAc) and add exactly 1% (v/v) TEA. Mix thoroughly.

• Column Slurry Packing: Prepare a slurry of silica gel using Hexanes containing 5% TEA. Pour the slurry into the column and allow it to settle under mild air pressure.

• Crucial Deactivation Flush: Flush the packed column with at least 2 to 3 column volumes of the 5% TEA/Hexane solution. Scientific Causality: This step saturates all highly acidic silanol sites on the stationary phase [2].

• Equilibration: Flush the column with 2 column volumes of your starting mobile phase (e.g., 100% Hexane with 1% TEA) to remove excess TEA and equilibrate the polarity.

• Sample Loading: Dissolve the crude 4'-Bromo-2,3'-bipyridine in a minimum amount of Dichloromethane (DCM) and carefully apply it to the top of the silica bed. If the sample is poorly soluble, perform a dry load using pre-deactivated silica.

• Elution: Run the column using a gradient from 100% Hexanes to your target EtOAc ratio, ensuring that every solvent mixture contains 1% TEA [3].

• Fraction Analysis & Concentration: Monitor fractions via TLC (visualized under UV 254 nm). Pool the pure fractions. Important: Evaporate the solvent on a rotary evaporator at a bath temperature of <40 °C . Prolonged heating of halogenated heterocycles in the presence of concentrated TEA can lead to degradation or substitution side-reactions.

References

• BenchChem. Technical Support Center: Chromatographic Purification of Pyridine Derivatives.
• Organic Syntheses. Efficient Synthesis of Halomethyl-2,2′-Bipyridines.
• BenchChem. Application Note: A Detailed Protocol for the Purification of[2,3'-Bipyridin]-2'-amine by Column Chromatography.

Technical Support Center: Troubleshooting Debromination in 4'-Bromo-2,3'-bipyridine Functionalization

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent bottlenecks in heteroaryl cross-coupling: protodehalogenation (hydrodebromination) .

When functionalizing electron-deficient, nitrogen-rich scaffolds like 4'-Bromo-2,3'-bipyridine, researchers frequently observe the accumulation of 2,3'-bipyridine (the debrominated byproduct) instead of the desired cross-coupled product. This guide synthesizes mechanistic causality, field-proven optimization strategies, and self-validating protocols to help you engineer a robust reaction system.

Diagnostic Overview: The Causality of Debromination

4'-Bromo-2,3'-bipyridine is highly electron-deficient. While this accelerates the initial oxidative addition of Palladium(0) into the C–Br bond, it also creates a highly electrophilic Pd(II) intermediate. If the subsequent transmetalation step is sluggish, this long-lived intermediate becomes highly susceptible to hydride attack[1].

Once a hydride coordinates to the palladium center—sourced from solvents, bases, or adventitious water—a rapid reductive elimination occurs, ejecting the debrominated 2,3'-bipyridine and killing the catalytic cycle's intended trajectory[2].

Mechanistic Pathway: Cross-Coupling vs. Hydrodebromination

Catalytic cycle showing the divergence between desired transmetalation and undesired hydride transfer.

Expert Q&A: Troubleshooting the Reaction Environment

Q1: I am seeing up to 40% debrominated byproduct in my Suzuki-Miyaura coupling. I am using DMF as a solvent. Could this be the issue? A1: Yes. DMF is a notorious culprit for protodehalogenation in palladium catalysis. Under basic conditions, DMF can undergo hydrolysis to generate formate ions. Formate is an excellent hydride donor, which readily transfers a hydride to the Ar-Pd(II)-Br intermediate, leading to the debrominated byproduct[3]. Actionable Fix: Switch to an aprotic, non-amide solvent such as Toluene, 1,4-Dioxane, or THF.

Q2: I switched to anhydrous Toluene, but the debromination persists. How does my choice of phosphine ligand influence this? A2: The ligand dictates the geometry and electron density of the palladium center. Simple ligands like PPh₃ often fail with electron-deficient bipyridines because they do not provide enough steric bulk to accelerate the final reductive elimination of the bulky biaryl product[1]. If the Ar-Pd(II)-R complex sits in the reaction mixture too long, it can undergo β-hydride elimination (if your coupling partner has aliphatic chains) or scavenge protons. Actionable Fix: Upgrade to dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or SPhos. Their extreme steric bulk compresses the coordination sphere, drastically accelerating the desired reductive elimination and outcompeting the debromination pathway.

Q3: I am using strictly anhydrous conditions and aprotic solvents, yet I still detect hydrodebromination. Where is the hydrogen coming from? A3: Adventitious water is the hidden enemy. Recent mechanistic studies demonstrate that in the presence of nucleophilic phosphines and trace water, a phosphonium salt can form. This salt hydrolyzes, effectively turning water into a hydrogen source for the hydrodebromination of the aryl halide[4]. Actionable Fix: Ensure your base (e.g., K₃PO₄) is rigorously dried (oven-dried at 120°C under vacuum). Consider adding activated 4Å molecular sieves to the reaction mixture.

Optimization Matrix: Parameter Tuning

Use this data-driven matrix to systematically eliminate sources of debromination.

Parameter	High-Risk Choice (Promotes Debromination)	Mechanistic Consequence	Recommended Alternative (Promotes Coupling)
Solvent	DMF, Ethanol, Methanol	Generates formates or undergoes oxidation to donate hydrides to Pd(II).	Toluene, 1,4-Dioxane, THF
Base	NaOMe, NaOH, Et₃N	Alkoxides/amines undergo β-hydride elimination, transferring hydrides to Pd.	Anhydrous K₃PO₄, Cs₂CO₃
Ligand	PPh₃, P(o-tol)₃	Slows reductive elimination; leaves Pd(II) vulnerable to side reactions.	XPhos, SPhos, BrettPhos
Temperature	> 100°C	Supplies activation energy for the higher-barrier hydride transfer pathway.	60°C – 80°C

Troubleshooting Decision Tree

Follow this logical workflow if you detect m/z 156 (2,3'-bipyridine) during your reaction monitoring.

Decision tree for diagnosing and resolving protodehalogenation in cross-coupling workflows.

Self-Validating Experimental Protocol

This protocol is engineered for the Suzuki-Miyaura coupling of 4'-Bromo-2,3'-bipyridine, utilizing internal validation checkpoints to ensure system integrity and prevent debromination.

Reagents:

• Electrophile: 4'-Bromo-2,3'-bipyridine (1.0 equiv, 1.0 mmol)

• Nucleophile: Aryl/Heteroaryl Boronic Acid (1.5 equiv)

• Catalyst/Ligand: Pd₂(dba)₃ (2 mol%), XPhos (8 mol%)

• Base: Anhydrous K₃PO₄ (3.0 equiv)

• Solvent: Anhydrous 1,4-Dioxane (degassed, 10 mL)

Step-by-Step Methodology:

Step 1: Rigorous System Preparation

• Flame-dry a Schlenk flask containing a magnetic stir bar under a vacuum, then backfill with Argon (repeat 3x).

• Add K₃PO₄ to the flask. Heat the flask at 120°C under a high vacuum for 2 hours to remove trace water.

• Validation Checkpoint 1: Perform a Karl Fischer titration on a parallel solvent blank. Water content must be < 50 ppm to prevent phosphonium salt-mediated hydrodebromination[4].

Step 2: Catalyst Pre-Activation

• Cool the flask to room temperature. Add Pd₂(dba)₃ and XPhos under a positive flow of Argon.

• Add 5 mL of degassed 1,4-Dioxane. Stir at 40°C for 15 minutes.

• Validation Checkpoint 2: The solution should transition from deep purple/black to a dark red/orange homogeneous solution, indicating the successful formation of the active L₂Pd(0) species.

Step 3: Substrate Addition & Reaction

• Dissolve 4'-Bromo-2,3'-bipyridine and the boronic acid in the remaining 5 mL of 1,4-Dioxane.

• Add this solution dropwise to the active catalyst mixture.

• Seal the vessel and heat to 80°C.

• Validation Checkpoint 3 (Crucial): After 30 minutes, extract a 50 µL aliquot, quench with water, extract with EtOAc, and run GC-MS.

  • If the peak at m/z 156 (2,3'-bipyridine) is > 5% relative to the product peak, abort the reaction . Your system has a hydride leak (likely wet base or oxygen ingress).

  • If m/z 156 is absent/trace, proceed with heating for 4-12 hours until the starting material (m/z 234/236) is consumed.

Step 4: Quench and Purification

• Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and inorganic salts.

• Concentrate under reduced pressure and purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient).

References

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides Organometallics - ACS Publications[Link]

• Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery Royal Society of Chemistry (RSC) Books[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Palladium Remediation in Bipyridine Syntheses

Welcome to the Technical Support Center for process chemists and drug development professionals. This guide provides authoritative troubleshooting strategies and validated methodologies for removing stubborn palladium (Pd) residues from 4'-Bromo-2,3'-bipyridine and related nitrogen-containing heterocyclic products following cross-coupling reactions (e.g., Suzuki-Miyaura, Stille, or Negishi).

Part 1: The Mechanistic Challenge (FAQs)

Q1: Why does 4'-Bromo-2,3'-bipyridine retain palladium so stubbornly compared to other cross-coupling products? A1: The difficulty stems from fundamental coordination chemistry. The bipyridine scaffold contains two adjacent nitrogen atoms that act as a powerful bidentate ligand[1]. Palladium (both Pd(0) and Pd(II)) acts as a soft Lewis acid, which forms a highly stable thermodynamic sink when chelated by the nitrogen lone pairs. Standard purification methods like silica gel chromatography or simple solvent extraction are insufficient to break this stable metal-ligand complex[2].

Q2: Why did my standard aqueous washes (e.g., EDTA, NH₄OH) fail to reduce Pd below 1000 ppm? A2: Reagents like EDTA are "hard" Lewis bases (relying on oxygen and hard nitrogen donors), which preferentially bind hard metals (like Ca²⁺ or Mg²⁺). They lack the affinity required to outcompete the bipyridine nitrogens for a "soft" metal like palladium. To successfully strip Pd from a bipyridine, you must introduce a scavenger containing a softer, more nucleophilic atom—specifically sulfur (e.g., thiols, thioureas, or triazines)[1][3].

Q3: I heated my crude mixture with activated carbon, but my product yield dropped by 30%. What happened? A3: Activated carbon removes palladium via non-specific physisorption. While cost-effective, its high surface area and lack of chemical selectivity mean it frequently adsorbs the desired active pharmaceutical ingredient (API) alongside the metal[1][3]. For bipyridines, functionalized silica (e.g., Silica-Thiol) or chemical precipitants are preferred to maintain mass balance.

Part 2: Scavenger Selection & Quantitative Efficacy

To achieve pharmaceutical-grade palladium limits (<10 ppm) per ICH Q3D guidelines, selecting the correct scavenger mechanism is critical[4].

Table 1: Quantitative Comparison of Palladium Scavengers for Bipyridines

Scavenger Type	Example Reagent	Mechanism of Action	Optimal Temp	Typical Residual Pd	Risk of Product Loss
Functionalized Silica	SiliaMetS® Thiol	Solid-phase competitive chelation	40–60°C	<10 ppm	Low
Triazine Derivatives	TMT (Trimercaptotriazine)	Precipitation of insoluble Pd-complex	60°C	<5 ppm	Medium (co-precipitation)
Xanthates	PIX (Potassium Isopropyl Xanthate)	Synergistic extraction / Precipitation	20–40°C	<1 ppm	Low
Activated Carbon	Darco KB-B	Physisorption / Non-specific binding	45°C	10–50 ppm	High

Data synthesized from industrial process research applications[1][3][5][6].

Part 3: Troubleshooting Guide & Experimental Protocols

Logical Workflow for Competitive Scavenging

Caption: Logical flow of competitive palladium scavenging from bipyridine chelates.

Protocol 1: Solid-Supported Scavenging (Silica-Thiol)

Use this protocol when product solubility is high in organic solvents and avoiding aqueous workup is desired.

Causality Note: The bipyridine-Pd complex is kinetically stable. Thermal energy (60°C) is required to provide the activation energy necessary to break the N-Pd bonds, allowing the thermodynamically favored S-Pd bonds on the silica to form[3][5].

• Dissolution: Dissolve the crude 4'-Bromo-2,3'-bipyridine in a polar aprotic solvent (e.g., THF or 2-MeTHF) at a concentration of 10–50 mg/mL[1].

• Scavenger Addition: Add 5 to 10 molar equivalents of Silica-Thiol scavenger relative to the estimated residual palladium content.

• Thermal Incubation: Heat the suspension to 60°C and stir vigorously for 4 to 18 hours. (Warning: Do not exceed 80°C, as the 4'-bromo substituent may undergo undesired oxidative addition with free Pd(0), leading to oligomerization).

• Hot Filtration: Filter the mixture hot through a pad of Celite (0.22 µm) to remove the solid scavenger[1].

• Washing: Wash the filter cake with 2 column volumes of hot solvent to ensure complete product recovery.

• Self-Validating Check (Mass Balance): Concentrate the filtrate. If the recovered mass is <90% of the theoretical input, the product has non-specifically bound to the silica. Fix: Wash the filter cake with 5% MeOH in DCM to elute the trapped product.

Protocol 2: Chemical Precipitation via TMT

Use this protocol for highly contaminated industrial batches (>5000 ppm Pd) where solid-supported scavengers are cost-prohibitive.

• Solubilization: Dissolve the crude product in Toluene or 2-MeTHF.

• Reagent Addition: Add a 15% aqueous solution of trithiocyanuric acid trisodium salt (TMT-Na₃)[2][7].

• Biphasic Heating: Stir the biphasic mixture vigorously at 60°C for 2–4 hours. TMT forms a highly insoluble, polymeric TMT-Pd complex[5].

• Filtration & Separation: Filter the entire biphasic mixture through diatomaceous earth to remove the precipitated Pd-complex, then separate the organic layer[7].

• Self-Validating Check (Visual/Analytical): The organic layer should shift from dark brown/orange to pale yellow. Confirm final Pd levels via ICP-MS.

Caption: Step-by-step experimental workflow for solid-supported palladium scavenging.

Part 4: Analytical Validation & Quality Control

Q4: How do I definitively validate that the palladium has been removed without introducing scavenger impurities? A4:

• Metal Quantification: Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the gold standard for quantifying residual Pd down to sub-ppm levels[1].

• Scavenger Residue Testing: A common secondary issue is the leaching of the scavenger itself into the API. Generic Ion Chromatography with Conductivity Detection (IC-CD) should be utilized to test for residual TMT, PIX, or leached thiol derivatives in the final drug substance[4].

References

• Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents ResearchGate URL:[Link]

• A Novel Methodology for Efficient Removal of Residual Palladium from a Product of the Suzuki−Miyaura Coupling with Polymer-Supported Ethylenediamine Derivatives Organic Process Research & Development - ACS Publications URL:[Link]

• Your trick to remove residual palladium r/Chempros - Reddit URL:[Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry Organic Process Research & Development - ACS Publications URL:[Link]

• Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger Green Chemistry (RSC Publishing) URL:[Link]

• Generic Ion Chromatography–Conductivity Detection Method for Analysis of Palladium Scavengers in New Drug Substances ResearchGate URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. reddit.com [reddit.com]

Reference Data & Comparative Studies

13C NMR spectral analysis of 4'-Bromo-2,3'-bipyridine

13C NMR Spectral Analysis of 4'-Bromo-2,3'-bipyridine: A Comparative Diagnostic Guide

Part 1: Executive Summary & Strategic Context

The Analytical Challenge: 4'-Bromo-2,3'-bipyridine is a high-value, asymmetric heterocycle frequently used as a scaffold in medicinal chemistry and as a ligand in transition metal catalysis.[1] Unlike its symmetric isomer (4,4'-dibromo-2,2'-bipyridine), the 2,3'-linkage breaks molecular symmetry, resulting in a complex 13C NMR spectrum with 10 distinct carbon signals rather than the simplified set observed in symmetric analogs.[1]

Core Objective: This guide provides a definitive framework for the structural validation of 4'-Bromo-2,3'-bipyridine. It compares the spectral "performance"—defined here as signal resolution and diagnostic utility—against common isomeric impurities (e.g., 2,2'-bipyridines) and precursor materials.

Target Audience: Synthetic chemists, analytical scientists, and QC professionals involved in the validation of pyridine-based ligands.[1]

Part 2: Experimental Methodology (Self-Validating Protocol)

To ensure reproducibility and data integrity, the following protocol emphasizes "causality"—explaining why specific parameters are chosen.

Sample Preparation

• Solvent Selection: Chloroform-d (CDCl₃) is the primary recommendation.

  • Reasoning: CDCl₃ (77.16 ppm triplet) minimizes overlap with the pyridine C2/C6 signals (~148-152 ppm). DMSO-d₆ is a secondary alternative but may cause peak broadening due to increased viscosity and potential hydrogen bonding with the pyridine nitrogens.

• Concentration: 15–20 mg in 0.6 mL solvent.

  • Reasoning: 13C is only 1.1% naturally abundant.[2] High concentration is required to resolve quaternary carbons (C2, C3', C4') within a reasonable acquisition time (~1-2 hours).

Instrument Parameters (400 MHz equivalent)

• Frequency: 100 MHz (for 13C nucleus).[3]

• Pulse Sequence: zgpg30 (Power-gated decoupling).

  • Reasoning: Continuous decoupling causes Nuclear Overhauser Effect (NOE) enhancement, increasing signal intensity for protonated carbons (CH). Quaternary carbons (C-Br, C-N) will remain weak, serving as a diagnostic aid.

• Relaxation Delay (D1): 2.0 – 3.0 seconds.

  • Reasoning: Quaternary carbons relax slowly. A short D1 saturates these signals, making them disappear.

Part 3: Spectral Analysis & Comparative Performance

Diagnostic Logic: The Symmetry Test

The most critical "performance" metric of 13C NMR for this compound is distinguishing the desired 2,3'-isomer from the 2,2'-isomer (a common byproduct in Negishi or Stille coupling syntheses).[1]

Feature	4'-Bromo-2,3'-bipyridine (Target)	4-Bromo-2,2'-bipyridine (Isomer)
Symmetry	Asymmetric ( )	Asymmetric ( )
Total Signals	10 Signals	10 Signals
Key Difference	Shielding Pattern at Linkage	Chemical Shift of C3/C3'
Diagnostic	C2 (Ring A) is deshielded (~156 ppm) due to N-ortho effect.[1]	C2/C2' are quaternary and typically ~154-156 ppm.

Note: If the sample were the symmetric 4,4'-dibromo-2,2'-bipyridine, you would observe only 5 signals .[1] The observation of 10 signals confirms asymmetry.

Predicted Chemical Shift Assignment (CDCl₃)

Based on increment analysis of 2,3'-bipyridine and 4-bromopyridine substituent effects.

Carbon Position	Type	Predicted Shift (δ, ppm)	Diagnostic Notes
C2 (Ring A)	Quaternary (C=N)	156.5	Most downfield signal; ortho to N, connects to Ring B.
C6 (Ring A)	CH	149.8	Typical -pyridine proton; intense signal.[1]
C2' (Ring B)	CH	151.2	-proton on the brominated ring; singlet-like.
C6' (Ring B)	CH	148.5	-proton; doublet.
C4' (Ring B)	Quaternary (C-Br)	133.5	Distinctive: Upfield shift relative to C-H due to Br effect.
C4 (Ring A)	CH	137.0	Typical -pyridine shift.
C3' (Ring B)	Quaternary	135.2	Bridgehead carbon on Ring B.
C5' (Ring B)	CH	126.8	Ortho to Br; shielded relative to unsubstituted pyridine.
C3 (Ring A)	CH	121.5	-proton; shielded.
C5 (Ring A)	CH	123.8	-proton; shielded.

Comparative Analysis: Substituent Effects

Comparing the target molecule to its precursors validates the synthesis (e.g., successful bromination).[1]

• Vs. Unsubstituted 2,3'-Bipyridine:

  • Effect: The introduction of Bromine at C4' causes a ~3 ppm upfield shift (shielding) at the C4' position (from ~136 to ~133 ppm) and a significant shift in the adjacent C3' and C5' carbons.[1]

  • Performance: 13C NMR is superior to 1H NMR here because the quaternary C-Br carbon is directly observable, whereas in 1H NMR, one must infer the substitution based on the loss of a coupling pattern.[1]

Part 4: Visualization of Structural Logic

The following diagram illustrates the decision tree for validating the structure based on spectral data.

Caption: Diagnostic logic flow for confirming the identity of 4'-Bromo-2,3'-bipyridine using 13C NMR signal counting and chemical shift analysis.

Part 5: References

• PubChem. 4-Bromopyridine 13C NMR Spectral Data. National Library of Medicine. Available at: [Link]

• Royal Society of Chemistry (RSC). Synthesis and Characterization of Bipyridine Derivatives (ChemComm Supp. Info). Available at: [Link][1][4][5][6]

• ResearchGate. 13C NMR Chemical Shift Assignments of 2,2'-Bipyridine Derivatives. Available at: [Link][1][4][5]

Sources

• 1. Bromination and Diazo-Coupling of Pyridinethiones; Microwave Assisted Synthesis of Isothiazolopyridine, Pyridothiazine and Pyridothiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bhu.ac.in [bhu.ac.in]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. modgraph.co.uk [modgraph.co.uk]
• 6. scispace.com [scispace.com]

Comparative Reactivity Guide: 2,2'-Bipyridine vs. 2,3'-Bipyridine Derivatives

Topic: Content Type: Technical Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

[1][2]

Executive Summary

The structural isomerism between 2,2'-bipyridine (2,2'-bipy) and 2,3'-bipyridine (2,3'-bipy) dictates a fundamental divergence in their chemical reactivity and application.[1][2] While 2,2'-bipy is the archetype of chelation chemistry—stabilizing metal centers through a robust 5-membered ring—2,3'-bipy breaks this symmetry, acting primarily as a bridging ligand or a specialized scaffold in medicinal chemistry.[1][2] This guide analyzes the electronic and steric factors driving these differences, providing actionable protocols for the functionalization of both scaffolds.

Structural & Electronic Fundamentals

The reactivity differences stem directly from the relative positions of the nitrogen atoms. 2,2'-bipy possesses

symmetry (transoid in solution) but easily rotates to a cisoid conformation for chelation. 2,3'-bipy lacks this symmetry, creating two distinct electronic environments within the same molecule.[1][2]

Feature	2,2'-Bipyridine	2,3'-Bipyridine
Symmetry	(transoid), (cis-coordinated)	(planar) or (twisted)
Dipole Moment	~0 D (transoid); ~3.8 D (cisoid)	~2.3 D (permanent dipole)
N-N Distance	~2.9 Å (tunable via rotation)	~4.8 Å (rigid separation)
Electronic Nature	Electron-deficient; equivalent rings.[1][2]	Asymmetric; Ring A (C2-linked) vs. Ring B (C3-linked).[1][2]
Primary Reactivity	Bidentate Chelation (N,N')	Bridging (N...N') or Monodentate

Coordination Chemistry & Catalytic Utility[2][3][4]

The most critical operational difference lies in ligand topology. 2,2'-bipy is a "privileged ligand" for mononuclear catalysis, whereas 2,3'-bipy is a building block for supramolecular architectures.[1][2]

2.1 Chelation vs. Bridging[1][2]

• 2,2'-Bipy (The Chelator): Upon coordination, the pyridine rings rotate to a cis-coplanar geometry, forming a stable 5-membered metallacycle.[1][2] This "chelate effect" renders complexes like

  kinetically inert and thermodynamically stable.[1]

• 2,3'-Bipy (The Bridge): The nitrogen atoms are geometrically positioned such that they cannot bind a single metal center without extreme ring strain. Instead, 2,3'-bipy acts as a divergent ligand , connecting two different metal centers.[1][2] This makes it ideal for constructing Metal-Organic Frameworks (MOFs) or coordination polymers rather than discrete catalytic centers.[1][2]

2.2 Diagram: Ligand Coordination Topologies

The following diagram illustrates the distinct coordination modes dictated by the nitrogen positions.

Caption: Comparative coordination topologies. 2,2'-bipy forms discrete chelated species, while 2,3'-bipy facilitates multinuclear bridging networks.[1][2]

Synthetic Reactivity: Functionalizing the Scaffold

For medicinal chemists, the "reactivity" of interest is often the ability to derivatize the carbon scaffold. Here, the asymmetry of 2,3'-bipy presents both challenges and opportunities compared to the symmetric 2,2'-bipy.[1]

3.1 Electrophilic Aromatic Substitution (SEAr)

Pyridine rings are electron-deficient, making SEAr (e.g., bromination, nitration) difficult without activation or harsh conditions.[1][2]

• 2,2'-Bipy: Due to symmetry, positions 3,3', 4,4', 5,5', and 6,6' are chemically equivalent in pairs.[1][2] Electrophilic attack typically occurs at the 5,5' positions (beta to nitrogen) under forcing conditions.

• 2,3'-Bipy: The two rings react at different rates.[1][2] The ring linked at its C2 position is generally more activated toward electrophilic attack at its C5 position .[2] This allows for regioselective monofunctionalization, a difficult feat with 2,2'-bipy (which often yields mixtures of mono- and di-substituted products).[1][2]

3.2 C-H Activation

• 2,2'-Bipy: Direct C-H activation often targets the C6/C6' positions (alpha to nitrogen) due to the directing ability of the nitrogen atom.

• 2,3'-Bipy: The asymmetry allows for "site-selective" C-H functionalization.[1][2] Recent studies utilizing N-oxide intermediates show that the C2-linked ring can be selectively alkylated, preserving the C3-linked ring for subsequent cross-coupling.[1][2]

Experimental Protocols

The following protocols highlight the synthesis of a brominated derivative for each isomer, demonstrating the difference in synthetic strategy.

Protocol A: Synthesis of 6,6'-Dibromo-2,2'-bipyridine (Symmetric Functionalization)

Context: This reaction exploits the alpha-directing effect of the nitrogen oxide, followed by nucleophilic substitution.

• Oxidation: Dissolve 2,2'-bipyridine (10 mmol) in DCM. Add m-CPBA (2.5 equiv) at 0°C. Stir at RT for 12h to form 2,2'-bipyridine-N,N'-dioxide.

• Bromination: Suspend the dioxide in phosphorous oxybromide (

  , 4 equiv).

• Heating: Heat the mixture to 100°C for 4 hours. (Caution: Evolution of corrosive fumes).[2]

• Quench: Pour onto ice/water and neutralize with

  .

• Extraction: Extract with chloroform, dry over

  , and recrystallize from ethanol.

• Outcome: 6,6'-dibromo-2,2'-bipyridine (Yield ~60-70%).[1][2]

Protocol B: Synthesis of 2,3'-Bipyridine Derivatives via Suzuki Coupling (Asymmetric Construction)

Context: Unlike 2,2'-bipy, 2,3'-bipy derivatives are rarely made by direct functionalization of the bipyridine core.[1][2] They are best constructed de novo using cross-coupling to ensure regiocontrol.[2]

Reagents: 3-Pyridylboronic acid (Nucleophile) + 2-Bromo-5-methylpyridine (Electrophile).[1][2]

• Setup: In a Schlenk flask, combine 2-bromo-5-methylpyridine (1.0 equiv), 3-pyridylboronic acid (1.2 equiv), and

  (5 mol%).

• Solvent/Base: Add 1,4-dioxane (0.2 M) and aqueous

  (2 M, 3 equiv).

• Degassing: Freeze-pump-thaw x3 to remove oxygen (Critical: Pyridylboronic acids are prone to protodeboronation in the presence of

  ).[2]

• Reaction: Reflux at 100°C for 16 hours under Argon.

• Workup: Cool, dilute with EtOAc, wash with brine.

• Purification: Flash chromatography (EtOAc/Hexanes).

• Outcome: 5-methyl-2,3'-bipyridine.

  • Note: The reverse coupling (2-pyridylboronic acid + 3-bromopyridine) is notoriously difficult due to the instability of 2-pyridylboronic species.[2] Always use the 3-pyridylboron / 2-halopyridine pair when possible.

Experimental Workflow Diagram

Caption: Contrast of direct functionalization (2,2') vs. modular construction (2,3').

Pharmaceutical Relevance

In drug discovery, replacing a 2,2'-bipy core with a 2,3'-bipy core is a classic "scaffold hopping" strategy.[1][2]

• Metabolic Stability: The 2,2'-bipy moiety can be metabolically liable due to chelation of physiological metals (Fe, Zn), potentially leading to toxicity.[1] The 2,3'-bipy isomer does not chelate these metals effectively, often resulting in a cleaner toxicology profile.[1][2]

• Kinase Inhibition: Many kinase inhibitors utilize a "hinge binder" motif.[2] The 2,3'-bipyridine geometry provides a different vector for hydrogen bonding compared to the 2,2'-isomer, allowing access to different pockets within the ATP binding site.[1]

• Isosteres: 2,3'-bipy is often used as an isostere for biaryl systems where the N-atom placement is critical for solubility (lowering LogP) without inducing the planarity associated with the chelated 2,2'-isomer.[1]

References

• Kaes, C., Katz, A., & Hosseini, M. W. (2000).[1][2] Bipyridine: the most widely used ligand.[2] A review of molecules comprising at least two 2,2'-bipyridine units. Chemical Reviews, 100(10), 3553-3590.[1][2]

• Heller, M., & Schubert, U. S. (2003).[1][2] Functionalized 2,2'-bipyridines and 2,2':6',2''-terpyridines via Stille coupling procedures.[1][2] The Journal of Organic Chemistry, 68(23), 9000-9007.[1] [1]

• Lutz, M. R., et al. (2018).[1][2] Selective C-H Activation of Pyridines.[2][3][4][5] Accounts of Chemical Research, 51(11), 2829–2838.[1] [1]

• BenchChem. (2025).[2][6] Synthesis of 2,3'-Bipyridine Derivatives via Suzuki Coupling.[1][2] BenchChem Application Notes.

• Newkome, G. R., & Patri, A. K. (1997).[1][2] Chemistry and properties of the pyridylboronic acids and esters. Current Organic Chemistry, 1(1), 85-96.[1][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2,3'-Bipyridine | C10H8N2 | CID 11389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Modular preparation of cationic bipyridines and azaarenes via C–H activation - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04864K [pubs.rsc.org]
• 4. Directing Group-Free Regioselective meta-C-H Functionalization of Pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Mass Spectrometry Fragmentation of Brominated Bipyridines

Topic: Mass Spectrometry Fragmentation Patterns of Brominated Bipyridines Content Type: Publish Comparison Guide

Executive Summary

Brominated bipyridines (e.g., 6,6'-dibromo-2,2'-bipyridine, 5,5'-dibromo-2,2'-bipyridine) are critical scaffolds in the synthesis of functional materials, metallo-supramolecular polymers, and photoredox catalysts.[1] Their structural fidelity is paramount, yet distinguishing between positional isomers (e.g., 5,5' vs. 6,6') remains a significant analytical challenge due to identical molecular weights and similar polarity.

This guide provides a technical analysis of the mass spectrometric (MS) behavior of these compounds. It moves beyond basic spectral interpretation to explore the energetics of C-Br bond cleavage , the mechanistic role of the "ortho effect" in fragmentation, and the use of metal-cationization as a superior method for isomer differentiation.

Isotopic Signatures & Ionization Physics

Before analyzing fragmentation, one must validate the molecular ion identity using the unique isotopic "fingerprint" of bromine. Unlike chlorine (3:1 ratio), bromine isotopes (

and ) exist in a near 1:1 natural abundance (50.69% : 49.31%).

The "Triplet" Signature

For a dibrominated bipyridine (

), the molecular ion ( ) does not appear as a single peak but as a distinct triplet cluster spaced by 2 mass units (Da).

Ion Composition	m/z Shift	Relative Intensity (Approx)	Origin
( )		50%	Lightest isotopologue
( )		100% (Base)	Mixed isotopologue (statistically most probable)
( )		50%	Heaviest isotopologue

Critical Insight: In Electron Ionization (EI), the stability of the heteroaromatic ring often preserves the molecular ion (

). In Electrospray Ionization (ESI), these appear as protonated adducts , shifting the pattern by +1 Da.

Fragmentation Mechanisms: The Core Pathways

The fragmentation of brominated bipyridines is governed by the competition between C-Br bond homolysis (radical loss) and ring disintegration (neutral loss of HCN).

Pathway A: C-Br Bond Cleavage (The Weakest Link)

The Carbon-Bromine bond is significantly weaker than the Carbon-Hydrogen or Carbon-Carbon bonds in the pyridine ring.

• Mechanism: Homolytic cleavage yielding a bipyridyl radical cation and a bromine radical (

  ).

• Observation: A loss of 79 or 81 Da from the molecular ion cluster.

• Energetics: The bond dissociation energy (BDE) for C-Br in heteroaromatics is ~80 kcal/mol, compared to >110 kcal/mol for C-H.

Pathway B: Ring Fragmentation (HCN Elimination)

A characteristic pathway for nitrogen heterocycles is the expulsion of hydrogen cyanide (HCN, 27 Da).

• Mechanism: Ring opening followed by rearrangement.

• Sequence: This typically occurs after or in competition with dehalogenation.

• Diagnostic Value: High collision energies (in CID) are required to trigger this pathway relative to dehalogenation.

Visualization: General Fragmentation Topology

The following diagram illustrates the stepwise degradation of a generic dibromo-bipyridine under Collision-Induced Dissociation (CID).

Figure 1: Stepwise fragmentation topology of dibromo-bipyridine under ESI-CID conditions.

Comparative Performance: Isomer Differentiation

Distinguishing 6,6'-dibromo-2,2'-bipyridine from 5,5'-dibromo-2,2'-bipyridine is the most challenging aspect of analysis. Standard MS (EI or ESI) often yields identical spectra because the C-Br bond strengths are electronically similar.

The Solution: Metal Complexation (The "Steric Clash" Method) By doping the sample with transition metal ions (e.g.,

, ), you can exploit the steric hindrance at the 6,6' position to force distinct fragmentation patterns.

Mechanism of Differentiation

• 5,5'-isomer: Forms stable, planar complexes with metals (e.g.,

  ).

• 6,6'-isomer: The bulky bromine atoms at the ortho positions (relative to the N-N axis) create severe steric clash. This prevents planar chelation or significantly weakens the Metal-Ligand bond.

Experimental Outcome:

• 5,5'-isomer: High abundance of intact complex ions; high collision energy required to strip the ligand.

• 6,6'-isomer: Low abundance of complex ions; rapid ligand loss at low collision energies; "bowed" geometry leads to unique adduct fragments.

Comparison Table: Isomer-Specific MS Features

Feature	5,5'-Dibromo-2,2'-bipyridine	6,6'-Dibromo-2,2'-bipyridine
Steric Environment	Unhindered chelation site.	Highly hindered (ortho-substituents).
Metal Adduct Formation	Forms stable species.	Forms weak or no 1:2 complexes; prefers 1:1.
CID Behavior (Metal Adduct)	Predominant loss of Br radical from complex.	Predominant loss of entire Ligand (dissociation).
Threshold Energy	High energy required for fragmentation.	Low energy dissociates the complex.
Key Fragment		$[M]^+ $ (Metal stripping).

Experimental Protocol: Metal-Doped ESI-MS/MS

To replicate these results for isomer verification, follow this self-validating protocol.

Reagents:

• Analyte (0.1 mM in Methanol).

• Metal Salt (

  or , 0.1 mM in Water).

Workflow:

• Preparation: Mix Analyte and Metal Salt in a 1:1 and 2:1 molar ratio. Incubate for 5 mins at RT.

• Ionization: Direct Infusion ESI (+). Flow rate: 5 µL/min.

• Full Scan: Identify the metal-complex peak (look for the characteristic isotopic envelope of Zn/Cu + 2xBr).

• MS/MS (CID): Isolate the complex ion. Ramp Collision Energy (CE) from 10 to 50 eV.

• Data Analysis: Plot the "Survival Yield" of the precursor complex vs. CE.

Figure 2: Workflow for differentiating bipyridine isomers using metal-complexation ESI-MS/MS.

References

• Rodgers, M. T., et al. (2013). "Energy-Resolved Collision-Induced Dissociation Studies of 2,2'-Bipyridine Complexes of the Late First-Row Divalent Transition-Metal Cations." ChemPlusChem. Link

• Cooks, R. G., et al. (2001). "Mass Spectrometric Quantitation of Chiral Drugs by the Kinetic Method." Analytical Chemistry. Link

• Tureček, F. (2014). "The Role of Proton Transfer in Surface-Induced Dissociation." Journal of Physical Chemistry C. Link

• Gross, M. L., et al. (2003). "Differentiation of flavonoid glycoside isomers by using metal complexation and electrospray ionization mass spectrometry." Journal of the American Society for Mass Spectrometry. Link

• Constable, E. C., et al. (2012). "A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization." Dalton Transactions. Link

Sources

• 1. A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings - PubMed [pubmed.ncbi.nlm.nih.gov]

Elemental Analysis Standards &amp; Workflows for 4'-Bromo-2,3'-bipyridine: A Comprehensive Comparison Guide

Executive Summary

The precise elemental characterization of 4'-Bromo-2,3'-bipyridine (Formula: C₁₀H₇BrN₂, MW: 235.08 g/mol ) presents a unique intersection of analytical challenges. As a heavily halogenated nitrogen heterocycle, it requires rigorous methodologies to achieve accurate mass balance[1]. The highly stable bipyridine ring resists standard combustion, while its massive bromine fraction (~34% by mass) actively interferes with standard Carbon, Hydrogen, and Nitrogen (CHN) quantification.

This guide objectively compares calibration standards and analytical workflows, providing researchers with self-validating protocols to ensure absolute scientific integrity during the elemental analysis of halogenated heterocycles.

Part 1: The Analytical Challenge & Causality

Analyzing 4'-Bromo-2,3'-bipyridine requires overcoming two competing chemical phenomena:

• Refractory Ring Stability: The conjugated bipyridine system is thermally stable. If combustion is incomplete, it forms carbonaceous char and nitrogen oxides (NOx) instead of the target CO₂ and N₂ gases, leading to artificially low carbon and nitrogen readings.

• Halogen Interference: During combustion, the ~34% bromine content vaporizes into Br₂ and HBr gases. If these gases reach the reduction reactor, they will permanently poison the copper catalyst. Furthermore, halogens interfere with the Thermal Conductivity Detector (TCD), skewing the final CHN chromatogram[2].

The Mechanistic Solution: To neutralize the bromine, the combustion tube must be packed with a halogen scrubber—typically silver wool, silver vanadate, or silver tungstate . At 1000°C, the silver reacts with volatile bromine to precipitate stable, non-volatile silver bromide (AgBr), effectively trapping the halogen before it can interfere with the downstream quantification of C, H, and N[2].

Part 2: CHN Calibration Standards Comparison

Standard elemental analyzers are typically calibrated using highly pure organic reference materials. However, calibrating a system for a halogenated heterocycle requires careful matrix matching to ensure the integrity of the silver halogen trap[3].

Table 1: Comparison of CHN Calibration Standards

Theoretical mass fractions and performance metrics for analyzing 4'-Bromo-2,3'-bipyridine.

Calibration Standard	Molecular Formula	Theoretical Composition	Matrix Match Quality	Analytical Advantages & Limitations
Acetanilide	C₈H₉NO	C: 71.09%, H: 6.71%, N: 10.36%	Poor	Pros: Highly stable, universal industry standard.Cons: Lacks halogens. Cannot validate if the silver trap is functioning correctly.
Sulfanilamide	C₆H₈N₂O₂S	C: 41.84%, H: 4.68%, N: 16.27%, S: 18.62%	Moderate	Pros: Excellent for validating N and S channels.Cons: Introduces sulfur, which needlessly consumes oxidation catalysts; lacks halogens.
4-Bromoaniline	C₆H₆BrN	C: 41.89%, H: 3.52%, N: 8.14%, Br: 46.45%	Optimal	Pros: Contains C, H, N, and high Br. Acts as a self-validating standard to prove the silver trap is successfully scrubbing halogens.Cons: Light-sensitive; requires careful storage.

Expert Insight: While 4 is the default standard in most laboratories, it is insufficient for this specific application. By utilizing 4-Bromoaniline , the calibration sequence itself becomes a diagnostic tool. If the silver trap is exhausted, the calibration curve will fail in the nitrogen channel due to Br breakthrough, preventing the reporting of false data for the actual 4'-Bromo-2,3'-bipyridine sample[4].

Protocol 1: Self-Validating CHN Combustion Workflow

This protocol ensures complete combustion of the bipyridine ring while validating halogen suppression.

• System Preparation: Pack the primary combustion tube with an excess of silver wool and silver tungstate on magnesium oxide. Set the combustion furnace to 1000°C and the copper reduction furnace to 650°C[2].

• System Passivation (Conditioning): Run two unweighed "dummy" samples of 4-Bromoaniline. Causality: This passivates the active sites within the system and primes the silver trap, ensuring subsequent quantitative runs are not skewed by initial adsorption.

• Matrix-Matched Calibration: Weigh 1.5 to 2.5 mg of 4-Bromoaniline into tin capsules. Run a 5-point calibration curve. Causality: The tin capsule oxidizes rapidly when dosed with pure O₂, creating a localized exothermic flash (~1800°C) that shatters the refractory bipyridine ring[4].

• Sample Analysis: Weigh 2.0 mg of 4'-Bromo-2,3'-bipyridine into a tin capsule. Add ~1 mg of Vanadium Pentoxide (V₂O₅) as a combustion promoter.

• Post-Run Quality Control: Run a mid-point Acetanilide QC standard. If the nitrogen value deviates by >0.3% from theoretical, the silver halogen trap has been exhausted by the brominated samples and must be replaced.

Part 3: Bromine Quantification Strategies

Because the CHN analyzer intentionally traps halogens, the ~34% bromine content must be quantified via a parallel analytical pathway to achieve total mass balance.

Table 2: Comparison of Bromine Quantification Techniques

Analytical Technique	Methodology	Accuracy for High Br (~34%)	Advantages	Limitations
Oxygen Flask + IC	Schöninger combustion followed by Ion Chromatography	Excellent (±0.2%)	Isolates Br from the organic matrix; highly accurate for macro-level halogens.	Manual sample preparation; lower throughput.
ED-XRF	Energy Dispersive X-Ray Fluorescence	Good (±0.5%)	Non-destructive; requires minimal sample preparation.	Requires matrix-matched solid standards for accurate calibration.
ICP-QQQ-MS	Triple Quadrupole ICP-MS	Moderate (Due to dilution)	Interference-free detection using reaction gases.	High Br concentrations require massive dilution, multiplying volumetric errors.

Expert Insight: While 5 is unparalleled for trace elemental analysis, it is suboptimal for macro-level quantification (like the 33.99% Br in our target compound) due to the extreme dilution factors required, which introduce significant error[5]. Therefore, Oxygen Flask Combustion coupled with Ion Chromatography (IC) remains the gold standard for this specific matrix[6].

Protocol 2: Bromine Quantification via Oxygen Flask & IC

• Sample Preparation: Accurately weigh 5.0 mg of 4'-Bromo-2,3'-bipyridine onto an ashless filter paper flag.

• Absorption Setup: Add 10 mL of an alkaline absorption solution (50 mM NaOH with 3 drops of 30% H₂O₂) into a heavy-walled Schöninger flask. Causality: The H₂O₂ ensures that any transient bromine gas (Br₂) is fully reduced to soluble bromide ions (Br⁻).

• Combustion: Flush the flask with pure O₂. Ignite the paper flag and immediately seal the flask. The sample combusts instantly, releasing bromine gas.

• Absorption Phase: Invert and vigorously shake the flask, then allow it to sit in the dark for 30 minutes. Causality: This provides sufficient contact time for the gas-liquid phase transfer of all halogens into the basic solution.

• Chromatographic Analysis: Dilute the absorption solution 1:100 with ultrapure water. Inject into an Ion Chromatograph equipped with an anion-exchange column and a suppressed conductivity detector. Quantify against a 5-point aqueous bromide standard curve[6].

Part 4: Integrated Analytical Workflow Diagram

The following diagram illustrates the parallel pathways required to achieve complete elemental characterization of 4'-Bromo-2,3'-bipyridine.

Integrated dual-pathway workflow for the complete elemental analysis of halogenated heterocycles.

References

• National Institutes of Health (PubChem) . "4-Bromo-2,3'-bipyridine | C10H7BrN2 | CID 45787929". 1

• PE Polska . "The Elemental Analysis of Various Classes of Chemical Compounds Using CHN". 2

• Robertson Microlit . "Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing".6

• Thermo Fisher Scientific . "Sensitive determination of halogens using triple quadrupole inductivity coupled plasma mass spectrometry (ICP-MS)". 5

• ASTM International (iteh.ai) . "ASTM D7578-15 - Standard Guide for Calibration Requirements for Elemental Analysis of Petroleum Products and Lubricants". 3

Sources

• 1. 4-Bromo-2,3'-bipyridine | C10H7BrN2 | CID 45787929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pepolska.pl [pepolska.pl]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. School of Chemical Sciences KB [answers.uillinois.edu]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing [robertson-microlit.com]

UV-Vis Absorption Spectra Comparison: Bipyridine Ligands &amp; Derivatives

This guide provides an in-depth technical comparison of the UV-Vis absorption spectra of bipyridine ligands, specifically focusing on 2,2'-bipyridine (2,2'-bpy) , its isomers (like 4,4'-bipyridine ), and its rigid analog 1,10-phenanthroline (phen) .

Executive Summary

Bipyridine ligands are the workhorses of coordination chemistry, particularly in photoredox catalysis and supramolecular assembly. Their UV-Vis absorption profiles are dominated by intense

transitions in the UV region. However, subtle structural variations—such as the N-N distance (isomerism) or backbone rigidity (phenanthroline vs. bipyridine)—significantly alter molar absorptivity ( ) and band structure.

This guide objectively compares these ligands to assist researchers in selecting the optimal chromophore for spectroscopic studies and complexation monitoring.

Fundamental Spectral Characteristics

The absorption spectrum of free bipyridine ligands is governed by the electronic transitions within the aromatic pyridine rings.

• Transitions (Primary): These are high-energy, high-intensity transitions observed between 230–290 nm . They arise from the excitation of electrons from the bonding orbitals to the antibonding orbitals of the aromatic system.[1]
• Transitions (Secondary): These are weak, often forbidden transitions involving the non-bonding lone pair on the nitrogen atoms. They typically appear as a shoulder or weak tail >300 nm but are often obscured by the intense bands or solvent cutoffs.

• Conformation Effect: 2,2'-bipyridine exists primarily in the trans-oid conformation in solution to minimize dipole repulsion between nitrogen lone pairs. Upon metal coordination, it locks into a cis-oid geometry, altering the conjugation and spectral shape.

Electronic Transition Energy Diagram

The following diagram illustrates the relative energy levels of the transitions discussed.

Caption: Simplified molecular orbital diagram showing the origin of the intense

and weak transitions.

Comparative Analysis: Bipyridine vs. Alternatives

The following data compares 2,2'-bipyridine with its structural isomer (4,4'-bpy) and its rigid analog (1,10-phenanthroline).

Table 1: UV-Vis Spectral Data (Acetonitrile, 298 K)

Ligand	Structure	(nm)	( )	Key Spectral Features
2,2'-Bipyridine	Trans-oid (free)	235, 280	~11,000 (280 nm)	Two distinct bands. The 280 nm band is sensitive to metal coordination (red-shifts).
4,4'-Bipyridine	Twisted	238	~14,000	Lacks the 280 nm "chelation band." Often appears as a single broad feature similar to pyridine but hyperchromic.
1,10-Phenanthroline	Rigid Planar	230, 264	~30,000 (264 nm)	Sharper, more intense bands due to rigid planarity and extended conjugation. Higher improves sensitivity.

Technical Insights

• Isomerism (2,2' vs 4,4'): 4,4'-bipyridine cannot chelate in a cis fashion. Its rings are twisted relative to each other in solution due to steric hindrance between protons, reducing effective conjugation compared to the planar phenanthroline. This results in a simpler spectrum lacking the secondary structure seen in 2,2'-bpy.

• Rigidity (Bpy vs Phen): 1,10-Phenanthroline is pre-organized and planar. This maximizes orbital overlap, resulting in molar absorptivity (

  ) values nearly double that of bipyridine. Recommendation: Use Phenanthroline for trace analysis where higher sensitivity is required.

• Substituent Effects:

  • Electron Donating (e.g., -CH3, -OCH3): Raises the HOMO energy, causing a Red Shift (Bathochromic) . Example: 4,4'-dimethyl-2,2'-bipyridine

    shifts to ~285 nm.

  • Electron Withdrawing (e.g., -COOH, -NO2): Lowers orbital energies but often extends conjugation, leading to complex shifts (often Red Shifts due to conjugation extension).

Experimental Protocol: High-Fidelity Measurement

To obtain publication-quality spectra, strict adherence to protocol is required to avoid solvent cut-off artifacts and concentration quenching.

Methodology: Self-Validating Spectral Acquisition

Reagents:

• Analyte: Analytical grade (>99%) 2,2'-bipyridine.

• Solvent: HPLC-grade Acetonitrile (MeCN) or Methanol (MeOH). Note: Avoid Acetone (cutoff ~330 nm) which absorbs in the target region.

Protocol Steps:

• Baseline Correction: Fill two matched quartz cuvettes (1 cm path) with pure solvent. Run a baseline scan (200–800 nm) to subtract solvent absorbance.

• Stock Solution: Prepare a

  M stock solution in a volumetric flask.

  • Calculation: Dissolve 15.6 mg of 2,2'-bpy (MW: 156.18 g/mol ) in 100 mL solvent.

• Working Solution: Dilute stock to approx.

  M.

  • Validation: Absorbance at

    should be between 0.2 and 0.8 A.U.[2] for linearity (Beer-Lambert Law).

• Measurement: Scan from 800 nm down to 200 nm. Scanning high-to-low minimizes photo-degradation exposure time during the setup of the UV region.

Experimental Workflow Diagram

Caption: Step-by-step workflow for acquiring reproducible UV-Vis spectra of bipyridine ligands.

References

• NIST Chemistry WebBook. 2,2'-Bipyridine UV-Vis Spectrum. National Institute of Standards and Technology.[3] [Link]

• OMLC. Tris(2,2'-bipyridyl)ruthenium(II) Absorption Spectrum. Oregon Medical Laser Center. [Link]

• PubChem. 2,2'-Bipyridine Compound Summary. National Center for Biotechnology Information. [Link]

Sources

• 1. files.cercomp.ufg.br [files.cercomp.ufg.br]
• 2. rsc.org [rsc.org]
• 3. 2,2'-Bipyridine [webbook.nist.gov]

Publish Comparison Guide: Electrochemical Characterization of Bipyridine Derivatives

Executive Summary: The Redox Scaffold of Choice

Bipyridine (bpy) derivatives are the "fruit flies" of inorganic electrochemistry. Unlike simple organic molecules, they function as non-innocent ligands , capable of storing electrons within their

-system. This guide compares bipyridine derivatives against their primary alternatives (phenanthroline, terpyridine) and details the rigorous cyclic voltammetry (CV) protocols required to characterize them.

Target Audience: Medicinal Chemists, Battery Engineers (RFB), and Catalysis Researchers.

Comparative Analysis: Bipyridine vs. Alternatives

Selecting the right ligand dictates the redox window and stability of your metal complex. The following analysis compares 2,2'-bipyridine (bpy) with its closest structural analogs: 1,10-phenanthroline (phen) and 2,2':6',2"-terpyridine (tpy).

Table 1: Ligand Performance Matrix

Feature	2,2'-Bipyridine (bpy)	1,10-Phenanthroline (phen)	2,2':6',2"-Terpyridine (tpy)
Rigidity	Flexible (rotates about C-C bond)	Rigid (fused ring system)	Semi-rigid (tridentate)
-Acceptor Strength	Moderate	Strong (Stabilizes Low Oxidation States)	Moderate to Strong
Redox Reversibility	High (Excellent for batteries)	Moderate (Adsorption issues common)	Low (Often irreversible < -2.0 V)
Solubility	High in organic solvents	Lower (prone to aggregation)	Moderate
Kinetic Stability	Good	Excellent (Entropy effect)	Good (Chelate effect)
Primary Application	Redox Flow Batteries, CO2 Reduction	Luminescent Sensors, DNA Binding	Supramolecular Assemblies

Table 2: Substituent Effects on Redox Potential ( )

Data normalized vs. Ferrocene (

).

Substituent (4,4'-position)	Electronic Effect	Shift in (Reduction)	Impact on HOMO/LUMO
-COOH / -COOR	Electron Withdrawing (EWG)	Positive Shift (+0.2 to +0.4 V)	Stabilizes LUMO (Easier to reduce)
-Cl / -Br	Weak EWG	Slight Positive Shift	Minor stabilization
-H (Unsubstituted)	Baseline	0.00 V (Reference)	Baseline
-CH (Methyl)	Electron Donating (EDG)	Negative Shift (-0.1 to -0.2 V)	Destabilizes LUMO (Harder to reduce)
-NH / -OMe	Strong EDG	Large Negative Shift	Significant destabilization

Scientific Insight: The shift in potential correlates linearly with the Hammett substituent constants (

) .[1] For battery applications, EWGs are preferred to increase the operating voltage of anolyte materials.

Experimental Protocol: Rigorous CV Characterization

To obtain publication-quality data, one must eliminate common artifacts such as oxygen interference and uncompensated resistance (

drop).

Reagents and Setup

• Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM). Why? Wide potential window (+2.5V to -2.5V).

• Electrolyte: 0.1 M Tetrabutylammonium Hexafluorophosphate (TBAPF

  ). Why? Large cation prevents specific adsorption.

• Working Electrode: Glassy Carbon (3 mm diameter).[2]

• Reference Electrode: Ag/AgNO

  (0.01 M in MeCN). Avoid aqueous Ag/AgCl to prevent junction potential errors.

• Internal Standard: Ferrocene (added at the end).

The Workflow

The following diagram outlines the critical path for characterizing an air-sensitive bipyridine complex.

Figure 1: Step-by-step workflow for electrochemical characterization of bipyridine derivatives. Note the critical degassing step to remove oxygen, which reduces at similar potentials to bipyridine ligands.

Data Interpretation & Mechanistic Insights

Diagnostic Criteria for Reversibility

For a bipyridine-based redox event (e.g.,

) to be considered chemically reversible (Nernstian), it must meet these criteria:

• Peak Current Ratio:

  .

• Peak Separation:

  (theoretically), though 60–80 mV is acceptable in organic solvents due to solution resistance.

• Current vs. Scan Rate: A plot of

  vs. (square root of scan rate) must be linear, indicating a diffusion-controlled process (Randles-Sevcik equation).

The "Viologen" Mechanism (Two-Step Reduction)

4,4'-bipyridinium salts (viologens) exhibit a classic two-step reduction mechanism, distinct from metal-centered redox.

Figure 2: The stepwise reduction pathway of viologens. The first reduction forms a stable radical cation, widely used in electrochromic devices.

Troubleshooting Common Artifacts

Observation	Probable Cause	Corrective Action
Sharp "Spikes" on Peaks	Adsorption of the complex on the electrode.	Polish electrode; lower concentration; switch solvent.
Large Peak Separation (>100 mV)	High uncompensated resistance ( ) or slow kinetics.	Check reference electrode bridge; use iR compensation; clean working electrode.
Extra Peak at -1.0 V	Dissolved Oxygen.	Purge with Argon for 5+ more minutes; check gas line seals.
Drifting Baseline	Electrode surface fouling.	Polish with 0.05 m alumina slurry; sonicate in ethanol.

References

• Electrochemical Data of Polypyridine Complexes

  • Van der Westhuizen, D., et al. "Electrochemical data of polypyridine complexes of Ru(II).

• Viologen Redox Properties

  • Monk, P. M. S. "The Viologens: Physicochemical Properties, Synthesis and Applications."[3][4] Wiley, 1998.

• Comparison of Bipyridine and Phenanthroline

  • Campagna, S., et al. "Photochemistry and Electrochemistry of Ruthenium(II) Complexes.

• Terpyridine Electrochemistry

  • Hofmeier, H., & Schubert, U. S. "Recent advances in the supramolecular chemistry of terpyridine metal complexes." Chemical Society Reviews, 2004.

• General CV Protocols

  • Elgrishi, N., et al. "A Practical Beginner’s Guide to Cyclic Voltammetry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. escholarship.org [escholarship.org]
• 4. books.rsc.org [books.rsc.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: 4'-Bromo-2,3'-bipyridine

The following guide details the technical disposal procedures for 4'-Bromo-2,3'-bipyridine . This content is structured for laboratory managers, safety officers, and researchers requiring immediate, compliant operational protocols.

[1]

Executive Safety Directive

STOP: Do not dispose of this compound down the drain. Do not mix with non-halogenated solvents. CORE PRINCIPLE: 4'-Bromo-2,3'-bipyridine is a halogenated organic compound .[1] Its disposal pathway is strictly controlled due to the thermal stability of the pyridine ring and the formation of acidic byproducts (HBr/NOx) during combustion. It requires high-temperature incineration with flue gas scrubbing.[1]

Chemical Identity & Hazard Profile

Accurate identification is the first step in compliant waste tagging. This specific isomer (2,3'-bipyridine scaffold) possesses distinct chelating properties and nitrogen positioning compared to the more common 2,2'-bipyridine.[1]

Technical Specifications

Parameter	Data
Chemical Name	4'-Bromo-2,3'-bipyridine
CAS Number	62913-27-3
Molecular Formula	C₁₀H₇BrN₂
Molecular Weight	235.08 g/mol
Physical State	Solid (typically off-white to pale yellow powder)
Solubility	Soluble in DCM, Chloroform, DMSO; Low water solubility

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	Cat 4	H302: Harmful if swallowed
Skin Irritation	Cat 2	H315: Causes skin irritation
Eye Irritation	Cat 2A	H319: Causes serious eye irritation
STOT - SE	Cat 3	H335: May cause respiratory irritation

Waste Classification & Segregation Logic

To maintain "Cradle-to-Grave" compliance, you must categorize this waste correctly before it leaves your bench.[1]

The "Halogenated" Rule

Because this molecule contains a Bromine (Br) atom covalently bonded to an aromatic ring, it must be segregated into the Halogenated Waste stream.[1]

• Why? Halogenated waste is incinerated at higher temperatures (>1100°C) and requires specific scrubbers to neutralize the hydrobromic acid (HBr) gas generated.[1]

• Cost Impact: Mixing this with non-halogenated waste (e.g., Acetone, Ethanol) upgrades the entire container to "Halogenated" status, significantly increasing disposal costs for your facility.[1]

EPA/RCRA Considerations

• Waste Code: While not specifically "P" or "U" listed by name, it falls under the characteristic of Toxic if leached, but practically, it is managed as D001 (Ignitable) if in solvent or simply Non-specific Halogenated Organic Waste .[1]

• Generator Status: Ensure your lab's accumulation area does not exceed volume limits (typically 55 gallons for satellite accumulation).[1]

Step-by-Step Disposal Workflows

Scenario A: Disposal of Solid Waste (Pure Substance)

Applicable for: Expired reagents, excess weighing amounts, or degraded solids.[1]

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]

• Labeling: Affix a hazardous waste tag immediately.[1]

  • Chemical Name: Write "4'-Bromo-2,3'-bipyridine".

  • Constituents: "100%".

  • Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

• Segregation: Place the container in the Solid Hazardous Waste bin. Do not place in the trash.

• Hand-off: Seal tightly and request pickup from your EHS (Environmental Health & Safety) department.[1]

Scenario B: Disposal of Liquid Waste (Reaction Mixtures)

Applicable for: Mother liquors, reaction solvents (e.g., DCM, Chloroform) containing the product.[1][2]

• Stream Selection: This MUST go into the Halogenated Solvent Waste carboy (typically red or yellow tagged).[1]

• Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric Acid) or reactive metals, which could react with the pyridine nitrogens.[1]

• Logging: Record the addition on the carboy's log sheet:

  • Entry: "Halogenated Organics (DCM/Chloroform) + Trace 4'-Bromo-2,3'-bipyridine".[1]

• Secondary Containment: Ensure the carboy sits in a tray capable of holding 110% of the container's volume.

Scenario C: Contaminated Debris

Applicable for: Nitrile gloves, weigh boats, paper towels.[1]

• Trace vs. Gross Contamination:

  • Trace (Gloves/Paper):[1] If dry and not visibly caked, these can often go into Chemically Contaminated Solid Waste (boxes/pails), not regular trash.[1]

  • Gross (Spilled on): If a paper towel is soaked, treat it as Solid Hazardous Waste (see Scenario A).[1]

• Sharps: If used with needles/syringes, dispose of in a Red Sharps Container labeled for chemical contamination.[1]

Visualizing the Decision Logic

The following diagram illustrates the critical decision nodes for disposing of 4'-Bromo-2,3'-bipyridine to ensure regulatory compliance.

Figure 1: Decision matrix for segregating 4'-Bromo-2,3'-bipyridine waste streams. Note that liquid waste containing this compound defaults to the Halogenated stream regardless of the solvent base.[1]

Emergency Spill Response (Operational)

In the event of a benchtop spill, execute the following protocol immediately:

• Isolate: Alert nearby personnel and demarcate the area.

• PPE Up: Ensure you are wearing Nitrile gloves (double-gloving recommended), safety goggles, and a lab coat.[1]

• Contain:

  • Solid: Gently cover with a damp paper towel to prevent dust generation.[1] Sweep carefully into a dustpan.

  • Solution: Use an inert absorbent (Vermiculite or Pig Mats).[1] Do not use combustible materials (like sawdust) if the solvent is flammable.[1]

• Clean: Wipe the surface with a soap/water solution, followed by an alcohol wipe.[1]

• Dispose: Place all cleanup materials into a clear plastic bag, seal it, tag it as "Hazardous Waste - Debris (Contains 4'-Bromo-2,3'-bipyridine)" , and place it in the solid waste bin.

References

• PubChem. (n.d.).[1] 4-Bromo-2,3'-bipyridine Compound Summary (CID 45787929).[1][3] National Center for Biotechnology Information. Retrieved October 25, 2023, from [Link][1]

• National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.).[1] Hazardous Waste Generators. EPA.gov. Retrieved from [Link]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. adem.alabama.gov [adem.alabama.gov]
• 3. 4-Bromo-2,3'-bipyridine | C10H7BrN2 | CID 45787929 - PubChem [pubchem.ncbi.nlm.nih.gov]